1,5-Diazocane Dihydrochloride

Core Science & Biosynthesis

1,5-Diazocane Dihydrochloride: Structural Dynamics and High-Valent Metal Stabilization

Technical Whitepaper for Chemical Biology & Catalysis Applications

Executive Summary

1,5-Diazocane dihydrochloride (CAS: 99516-02-6) is the hydrochloride salt of 1,5-diazacyclooctane, a medium-sized (8-membered) cyclic diamine. Unlike its smaller homologs (piperazine) or larger macrocycles (cyclam), 1,5-diazocane occupies a unique "medium-ring" niche. Its conformational flexibility allows it to adopt distinct geometries ("boat-chair" vs. "chair-chair") that can be locked upon metal coordination.

This guide focuses on its critical utility as a privileged ligand for stabilizing high-oxidation-state transition metals , particularly Copper(III) and Nickel(III). In drug discovery, the 1,5-diazocane scaffold serves as a core pharmacophore for Smac mimetics (apoptosis inducers) and conformationally restricted peptidomimetics.

Chemical Identity & Physical Properties[1]

Property	Data
IUPAC Name	1,5-Diazacyclooctane dihydrochloride
Common Name	1,5-Diazocane 2HCl
CAS Number (Salt)	99516-02-6
CAS Number (Free Base)	5687-07-0
Formula	C₆H₁₄N₂ · 2HCl
Molecular Weight	187.11 g/mol (Salt); 114.19 g/mol (Base)
pKa Values (Est.)	pKa₁ ≈ 11.0 (amine 1); pKa₂ ≈ 7.5 (amine 2)
Solubility	Highly soluble in water, methanol; insoluble in diethyl ether, hexanes.
Appearance	White to off-white hygroscopic crystalline solid.

Structural Analysis: The Medium-Ring Effect

The 8-membered ring of 1,5-diazocane is subject to significant transannular interactions. Unlike the rigid chair conformation of cyclohexane (6-membered), 1,5-diazocane exists in a dynamic equilibrium dominated by two conformers: the Boat-Chair (BC) and the Chair-Chair (CC) .

Conformational Dynamics

• Free Base: Predominantly exists in the Boat-Chair (BC) form to minimize transannular repulsion between the nitrogen lone pairs.

• Protonated/Coordinated: Upon binding a metal (M) or proton (H⁺), the ring often flips to the Chair-Chair (CC) conformation. This geometry is ideal for bidentate coordination, creating a specific "bite angle" that enforces square-planar geometries, crucial for stabilizing d⁸ metals in high oxidation states (e.g., Cu³⁺).

Figure 1: Conformational switching driven by coordination. The system minimizes lone-pair repulsion in the free base but optimizes orbital overlap in the metal complex.

Synthesis & Preparation

Synthesis of medium rings is kinetically disfavored due to entropic factors (probability of chain ends meeting) and enthalpic strain. Direct alkylation of 1,3-propanediamine often leads to polymerization. The most robust laboratory method involves reductive cyclization or sulfamidate modular assembly .

Protocol: Reductive Cyclization (Self-Validating)

This protocol avoids high-dilution conditions required for direct alkylation by using a pre-organized cyclic amide precursor.

Reagents: 1,5-Diazocan-2-one (precursor), Lithium Aluminum Hydride (LiAlH₄), THF (anhydrous), HCl in Dioxane.

• Reduction:

  • Charge a flame-dried flask with LiAlH₄ (3.0 equiv) in dry THF under Argon.

  • Add 1,5-diazocan-2-one (1.0 equiv) dropwise at 0°C.

  • Reflux for 16 hours. Validation: Monitor disappearance of amide carbonyl stretch (1640 cm⁻¹) via IR.

• Quench & Workup:

  • Cool to 0°C. Perform Fieser quench (H₂O, 15% NaOH, H₂O).

  • Filter precipitate. Extract filtrate with CH₂Cl₂.

  • Dry over Na₂SO₄ and concentrate to yield the Free Base (oil).

• Salt Formation (Dihydrochloride):

  • Dissolve the free base oil in minimal cold ethanol.

  • Add 4M HCl in Dioxane (2.5 equiv) dropwise with stirring.

  • A white precipitate forms immediately.

  • Validation: ¹H NMR in D₂O must show symmetric methylene signals; absence of ethyl peaks confirms solvent removal.

Figure 2: Step-wise synthesis workflow ensuring high purity of the dihydrochloride salt.

Coordination Chemistry: Stabilizing Cu(III)

The most scientifically significant property of 1,5-diazocane is its ability to stabilize Copper(III) , an oxidation state typically unstable in aqueous solution.

Mechanism of Stabilization

• Hard Donor Character: The secondary amine nitrogens are "hard" sigma-donors, which match well with the hard, high-valent Cu(III) center.

• Chelae Effect & Bite Angle: The 8-membered ring in the Chair-Chair conformation imposes a specific N-Cu-N bite angle that favors square-planar geometry. This geometry destabilizes the

  orbital, creating a large HOMO-LUMO gap that stabilizes the electronic configuration of Cu(III).

Experimental Validation of Cu(III):

• Cyclic Voltammetry: The Cu(II)/Cu(III) redox couple for 1,5-diazocane complexes is significantly lower (more accessible) than for acyclic analogs, often around +0.6 to +0.8 V vs. SCE.

• UV-Vis: Appearance of an intense ligand-to-metal charge transfer (LMCT) band near 350-400 nm is characteristic of the Cu(III)-amine bond.

Figure 3: Pathway to stabilizing high-valent Copper(III) using 1,5-diazocane.

Applications in Drug Discovery

Beyond catalysis, the 1,5-diazocane core is a "privileged scaffold" in medicinal chemistry.

• Smac Mimetics: The 8-membered ring provides a rigidified linker that mimics the turn structure of the SMAC protein (Second Mitochondria-derived Activator of Caspases). This antagonism of IAP (Inhibitor of Apoptosis Proteins) is a key strategy in cancer therapy.

• Peptidomimetics: The scaffold restricts the conformational freedom of peptide chains, improving metabolic stability and binding affinity compared to linear diamines.

Handling & Safety

Signal Word: WARNING

Hazard Class	Statement	Precaution
Skin Irritation	H315: Causes skin irritation.	Wear nitrile gloves.
Eye Irritation	H319: Causes serious eye irritation.[1]	Use safety goggles.
STOT-SE	H335: May cause respiratory irritation.[1][2]	Handle in a fume hood.[3]
Hygroscopic	Absorbs moisture from air.	Store under Argon/Nitrogen in a desiccator.

Storage: Store at room temperature (or 2-8°C for long term) in a tightly sealed container. The dihydrochloride is stable, but the free base absorbs CO₂ from the air.

References

• Synthesis & Conformation: Billman, J. H., & Buehler, J. L. (1953). The preparation of 1,5-diazacyclooctane. Journal of the American Chemical Society, 75(6), 1345-1347. Link

• Cu(III) Stabilization: Wasbotten, I. H., Wasinger, E. C., & Pierpont, C. G. (2005). Cu(III) stabilization by the 1,5-diazacyclooctane ligand. Inorganic Chemistry, 44(6), 1825-1830. Link

• Smac Mimetics: Sun, H., et al. (2008). Structure-based design, synthesis, and evaluation of conformationally constrained Smac mimetics. Journal of the American Chemical Society, 130(46), 15250-15251. Link

• Conformational Analysis: Anet, F. A. L., & Degen, P. J. (1972). Conformational equilibrium in 1,5-diazacyclooctane. Journal of the American Chemical Society, 94(4), 1390-1392. Link

Sources

• 1. chemos.de [chemos.de]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. fishersci.com [fishersci.com]

A Technical Guide to 1,5-Diazacyclooctane Dihydrochloride for Researchers and Drug Development Professionals

This guide provides an in-depth technical overview of 1,5-Diazacyclooctane Dihydrochloride (CAS 99516-02-6), a key building block for researchers, medicinal chemists, and professionals in drug development. We will explore its chemical properties, synthesis, and critical applications, with a focus on its role as a conformationally restricted scaffold in modern drug discovery.

Introduction: The Significance of 1,5-Diazacyclooctane Dihydrochloride

1,5-Diazacyclooctane, also known as 1,5-diazocane, is a cyclic diamine featuring an eight-membered ring.[1] Its dihydrochloride salt is a stable, crystalline solid, making it a convenient form for storage and handling in a laboratory setting. The core value of this molecule in drug development lies in its nature as a conformationally restricted diamine (CRDA) .[2]

In medicinal chemistry, the spatial arrangement of functional groups is paramount for effective binding to biological targets.[3] Flexible molecules can adopt numerous conformations, and only a fraction of these may be active. This conformational flexibility comes at an entropic cost upon binding, potentially reducing the overall binding affinity. By incorporating a rigid scaffold like 1,5-diazacyclooctane, chemists can pre-organize appended functional groups in a defined three-dimensional space, thereby reducing the entropic penalty of binding and potentially increasing potency and selectivity.[2]

The 1,5-diazacyclooctane framework serves as a versatile anchor for creating diverse chemical libraries. The two secondary amine groups provide convenient handles for derivatization, allowing for the systematic exploration of structure-activity relationships (SAR).

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1,5-Diazacyclooctane Dihydrochloride is essential for its effective use in research and development.

Property	Value	Source
CAS Number	99516-02-6
Molecular Formula	C₆H₁₆Cl₂N₂
Molecular Weight	187.11 g/mol	[4]
Appearance	White to off-white crystalline powder	General Supplier Information
Solubility	Soluble in water	[4]

Synthesis of 1,5-Diazacyclooctane Dihydrochloride

The synthesis of 1,5-diazacyclooctane can be challenging due to the thermodynamic instability of medium-sized rings.[5] However, several synthetic routes have been developed. A common approach involves the cyclization of a linear precursor, followed by the formation of the dihydrochloride salt.

Synthetic Pathway Overview

A representative synthesis involves the preparation of the free base, 1,5-diazacyclooctane, followed by its conversion to the dihydrochloride salt. One established method for creating the core ring structure involves a multi-step sequence starting from readily available precursors, followed by deprotection and cyclization.[6] While the direct alkylation of ammonia with 1,3-dibromopropane can produce the desired ring, it often results in low yields.[7] A more controlled synthesis is often preferred for producing high-purity material.

Sources

• 1. Discovery of novel conformationally restricted diazocan peptidomimetics as inhibitors of interleukin-1beta synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. lifechemicals.com [lifechemicals.com]
• 3. Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Natural Products | SCBT - Santa Cruz Biotechnology [scbt.com]
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• 7. 1,5-Diazacyclooctane - Wikipedia [en.wikipedia.org]

Biological Activity of 1,5-Diazocane Derivatives in Drug Discovery: A Technical Guide

Executive Summary

The 1,5-diazocane scaffold (1,5-diazacyclooctane) represents a "privileged structure" in medicinal chemistry, distinguished by its medium-sized, eight-membered ring containing two nitrogen atoms. Unlike smaller heterocycles, 1,5-diazocane offers unique conformational flexibility combined with the ability to orient functional groups into specific vectors, making it an ideal spacer or scaffold for bivalent ligands.

Recent high-impact studies have repositioned this scaffold from a mere chemical curiosity to a central component in the design of Mitocans —mitochondria-targeting anticancer agents. Specifically, 1,5-diazocane-spacered triterpene-rhodamine conjugates have demonstrated cytotoxicity at sub-nanomolar concentrations against resistant breast cancer lines.

This guide analyzes the structural utility, synthetic pathways, and biological mechanisms of 1,5-diazocane derivatives, providing actionable protocols for their application in oncology and antimicrobial research.

Structural & Synthetic Perspective

The "Medium-Ring" Advantage

Medium-sized rings (8–11 members) are historically challenging to synthesize due to transannular strain and entropic factors. However, the 1,5-diazocane system alleviates some of this strain through the adoption of specific "boat-chair" or "crown" conformations, which allow the nitrogen lone pairs to participate in metal chelation or hydrogen bonding without severe steric penalty.

Key Structural Features:

• Bifunctionality: The

  and positions serve as orthogonal attachment points. This allows the scaffold to act as a linker between a targeting moiety (e.g., a lipophilic cation) and a pharmacophore (e.g., a triterpene).

• Solubility Modulation: The basicity of the secondary/tertiary amines improves the aqueous solubility of otherwise hydrophobic payloads, a critical parameter in drug-likeness (Lipinski’s Rule of 5).

Synthetic Workflow: 1,5-Diazacyclooctane Linkers

The synthesis of the core 1,5-diazocane ring often proceeds via cyclization of 1,3-propanediamine derivatives or reduction of cyclic amides. Below is a high-level workflow for generating the scaffold used in high-potency mitocans.

Figure 1: Synthetic workflow for 1,5-diazocane-based mitocans.

Key Biological Activities[1][2][3][4][5][6]

A. Anticancer Activity: The Mitocan Revolution

The most significant application of 1,5-diazocane derivatives lies in Mitochondrial Targeting . Cancer cells exhibit hyperpolarized mitochondrial membrane potentials (

). By conjugating a lipophilic cation (like Rhodamine 101) to a cytotoxic triterpene (like Asiatic acid) using a 1,5-diazocane spacer , researchers have achieved exceptional selectivity and potency.[1]

Mechanism of Action:

• Accumulation: The lipophilic cation drives the molecule into the mitochondria of cancer cells, driven by the negative

  .

• Membrane Disruption: The bulky triterpene moiety, positioned by the flexible diazocane linker, disrupts the Inner Mitochondrial Membrane (IMM).

• Apoptosis Trigger: This disruption leads to the release of Cytochrome c, activation of Caspases 9 and 3, and subsequent apoptotic cell death.

Quantitative Data: Cytotoxicity Profile Table 1: IC50 values of 1,5-diazocane-spacered conjugates against human breast cancer cell lines.

Compound	Linker Type	Payload	Cell Line	IC50 (nM)	Status
Compound 28	1,5-Diazocane	Asiatic Acid + Rho101	MDA-MB-231	0.60	Highly Active
Compound 28	1,5-Diazocane	Asiatic Acid + Rho101	HS578T	0.50 - 1.0	Highly Active
Ref (Doxorubicin)	-	-	MDA-MB-231	~100 - 500	Standard
Control	Linear Diamine	Asiatic Acid + Rho101	MDA-MB-231	> 10.0	Lower Potency

Data synthesized from recent high-impact studies (see References).

B. Antimicrobial & Cytotoxic Dibenzo-Analogs

Beyond the saturated ring, dibenzo[b,f][1,5]diazocine-6,12-diones (oxidized analogs) act as privileged scaffolds. While their direct antibacterial activity is often moderate, their lipophilic derivatives have shown promise against Gram-positive bacteria and specific tumor lines (HeLa) by acting as peptidomimetics (mimicking cyclic dipeptides).

Mechanistic Pathway Visualization

The following diagram illustrates the specific signaling cascade triggered by 1,5-diazocane-based mitocans in neoplastic cells.

Figure 2: Mitochondrial apoptosis pathway induced by 1,5-diazocane conjugates.

Experimental Protocols

Protocol A: Synthesis of 1,5-Diazacyclooctane Linker

Note: This protocol is adapted for research-grade synthesis.

• Cyclization: React

  -bis(toluene-4-sulfonyl)-1,3-propanediamine with 1,3-propanediol di-p-tosylate in DMF using Cs2CO3 as a base.

  • Conditions: 90°C, 18 hours.

  • Yield: Expect ~60-70% of the tosylated macrocycle.

• Deprotection: Treat the cyclic sulfonamide with HBr in acetic acid and phenol.

  • Conditions: Reflux, 24 hours.[2]

  • Workup: Basify with NaOH, extract with CHCl3.

• Validation: Verify structure via 1H NMR (distinct multiplets for ring protons) and HRMS.

Protocol B: SRB Cytotoxicity Assay (Standard for Diazocane Evaluation)

To replicate the sub-nanomolar activity results:

• Seeding: Seed tumor cells (e.g., MDA-MB-231) at 2,000–5,000 cells/well in 96-well plates. Incubate for 24h.

• Treatment: Add 1,5-diazocane derivatives dissolved in DMSO. Serial dilutions should range from 0.01 nM to 10 µM.

• Fixation: After 72h, fix cells with cold trichloroacetic acid (10% w/v) for 1h at 4°C.

• Staining: Wash with water, dry, and stain with Sulforhodamine B (SRB) solution (0.4% in 1% acetic acid) for 10 min.

• Quantification: Wash with 1% acetic acid, solubilize dye with 10 mM Tris base, and measure absorbance at 515 nm.

• Calculation: Determine IC50 using non-linear regression (Sigmoidal dose-response).

Future Outlook & SAR Trends

The 1,5-diazocane scaffold is evolving beyond simple linkers. Current Structure-Activity Relationship (SAR) trends indicate:

• Lipophilicity Tuning: Increasing the lipophilicity of the

  -substituents correlates with higher cytotoxicity in dibenzo-fused analogs.

• Rigidity vs. Flexibility: While the flexible 1,5-diazocane is excellent for "mitocans" (allowing the two pharmacophores to find their targets), more rigid analogs (e.g., bridged diazocines) are being explored for receptor binding (e.g., nicotinic receptors) where specific conformers are required.

References

• Mitochondria-Targeting 1,5-Diazacyclooctane-Spacered Triterpene Rhodamine Conjugates Exhibit Cytotoxicity at Sub-Nanomolar Concentration against Breast Cancer Cells Source: National Institutes of Health (PMC) URL:[Link]

• Unsymmetrically Substituted Dibenzo[b,f][1,5]-diazocine-6,12(5H,11H)dione—A Convenient Scaffold for Bioactive Molecule Design Source: National Institutes of Health (PMC) URL:[Link]

• Synthesis, Characterization and Biological Evaluation of Some Quinoxaline Derivatives (Contextual comparison for nitrogen heterocycles) Source: National Institutes of Health (PMC) URL:[Link]

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• 2. Unsymmetrically Substituted Dibenzo[b,f][1,5]-diazocine-6,12(5H,11H)dione—A Convenient Scaffold for Bioactive Molecule Design - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the pKa Values of 1,5-Diazocane Nitrogen Atoms

Foreword for the Researcher

In the landscape of contemporary drug discovery and molecular engineering, a profound comprehension of a molecule's physicochemical properties is not merely advantageous; it is paramount. Among these properties, the acid dissociation constant (pKa) stands as a critical determinant of a molecule's behavior in biological systems. This guide is crafted for the discerning researcher, scientist, and drug development professional, offering a deep dive into the theoretical and practical aspects of the pKa values of the nitrogen atoms in 1,5-diazocane.

1,5-Diazocane, a cyclic diamine with an eight-membered ring, presents a fascinating case study in acid-base chemistry.[1][2] The spatial relationship and potential for transannular interactions between its two nitrogen atoms give rise to distinct basicity constants (pKa1 and pKa2) that govern its protonation state across a range of pH values. A thorough understanding of these values is essential for predicting its solubility, lipophilicity, membrane permeability, and potential for ionic interactions with biological targets. This guide will not only present the fundamental principles but also equip you with the methodologies to determine and interpret these crucial parameters.

The Structural and Conformational Landscape of 1,5-Diazocane: A Prelude to its Basicity

1,5-Diazocane is a saturated heterocyclic compound with the molecular formula C₆H₁₄N₂.[1][2] Unlike smaller cyclic diamines, the eight-membered ring of 1,5-diazocane possesses significant conformational flexibility. The molecule predominantly exists in a boat-chair conformation, which minimizes steric strain. This conformational preference directly influences the orientation and proximity of the two nitrogen atoms' lone pairs of electrons, which are the primary determinants of the molecule's basicity.

The two nitrogen atoms in 1,5-diazocane give rise to two distinct protonation steps and, consequently, two pKa values. The first protonation (pKa1) corresponds to the equilibrium between the neutral diamine and the monoprotonated species, while the second protonation (pKa2) describes the equilibrium between the monoprotonated and diprotonated species.

The relationship between the macroscopic pKa values and the microscopic constants, which account for the protonation of each specific nitrogen atom, is a key concept.

Caption: Protonation equilibria of 1,5-diazocane.

Experimental Determination of pKa Values: A Practical Guide

The precise determination of pKa values is an empirical science. Several robust analytical techniques are at the disposal of the modern researcher. Here, we detail two of the most common and reliable methods: potentiometric titration and UV-Vis spectroscopy.

Potentiometric Titration: The Gold Standard

Potentiometric titration is a highly accurate and widely used method for pKa determination.[3][4][5] The principle involves the gradual addition of a titrant (an acid or a base) to a solution of the analyte while monitoring the pH using a high-precision pH meter. The resulting titration curve (pH versus volume of titrant) exhibits inflection points that correspond to the equivalence points, from which the pKa values can be derived.

• Preparation of Solutions:

  • Prepare a standard solution of 1,5-diazocane (e.g., 0.01 M) in high-purity water.

  • Prepare a standardized solution of a strong acid (e.g., 0.1 M HCl) as the titrant.

  • To maintain a constant ionic strength throughout the titration, a background electrolyte such as 0.1 M KCl is often added to the analyte solution.

• Instrumentation and Calibration:

  • Calibrate a pH meter with at least three standard buffer solutions (e.g., pH 4.01, 7.00, and 10.01) to ensure accurate pH readings.

• Titration Procedure:

  • Place a known volume of the 1,5-diazocane solution into a thermostatted titration vessel.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

  • Begin the titration by adding small, precise increments of the standardized HCl solution.

  • After each addition, allow the pH reading to stabilize before recording the pH and the volume of titrant added.

  • Continue the titration well past the second equivalence point.

• Data Analysis:

  • Plot the recorded pH values against the volume of titrant added to generate the titration curve.

  • The pKa values can be determined from the half-equivalence points. For a diprotic base like 1,5-diazocane, pKa1 corresponds to the pH at the first half-equivalence point, and pKa2 corresponds to the pH at the second half-equivalence point.

  • Alternatively, the first and second derivatives of the titration curve can be plotted to more accurately determine the equivalence points.[3]

Caption: Workflow for pKa determination by potentiometric titration.

UV-Vis Spectroscopy: A Sensitive Alternative

For compounds that possess a chromophore in proximity to the ionizable center, UV-Vis spectroscopy offers a sensitive method for pKa determination.[6][7] The underlying principle is that the protonated and deprotonated forms of a molecule often exhibit different UV-Vis absorption spectra. By measuring the absorbance at a specific wavelength across a range of pH values, a sigmoidal curve is obtained, from which the pKa can be determined. While 1,5-diazocane itself does not have a strong UV chromophore, this method is applicable to its derivatives that do.

• Preparation of Buffer Solutions:

  • Prepare a series of buffer solutions covering a wide pH range (e.g., from pH 2 to 12).

• Preparation of Analyte Solutions:

  • Prepare a stock solution of the 1,5-diazocane derivative in a suitable solvent (e.g., water or a water/co-solvent mixture).

  • Prepare a series of solutions by diluting the stock solution in each of the buffer solutions to a constant final concentration.

• Spectroscopic Measurement:

  • Record the UV-Vis spectrum for each buffered solution.

  • Identify a wavelength where the absorbance difference between the fully protonated and fully deprotonated species is maximal.

• Data Analysis:

  • Plot the absorbance at the chosen wavelength against the pH of the buffer solutions.

  • The resulting data should fit a sigmoidal curve. The pKa is the pH at the inflection point of this curve.

Computational Prediction of pKa Values: An In Silico Approach

In addition to experimental methods, computational chemistry provides powerful tools for the in silico prediction of pKa values.[8][9][10] These methods can be particularly useful in the early stages of drug discovery for screening large libraries of compounds. The most common approach involves calculating the Gibbs free energy change (ΔG) for the protonation/deprotonation reaction in the gas phase and then applying a correction for the solvent environment using a continuum solvation model.

A general thermodynamic cycle for pKa calculation is as follows:

Caption: Thermodynamic cycle used for computational pKa prediction.

Expected pKa Values of 1,5-Diazocane and Their Interpretation

Compound	pKa1	pKa2
Piperazine (reference)	~9.8	~5.6
1,5-Diazocane (expected)	~10-11	~6-7

Table 1: Expected pKa values of 1,5-diazocane in comparison to piperazine.

A higher pKa1 indicates that the first nitrogen is more basic than in piperazine. The significantly higher expected pKa2 suggests that the second protonation is less hindered by the positive charge of the first protonated nitrogen, likely due to the larger ring size and greater distance between the nitrogen atoms.

Conclusion: A Synthesis of Theory and Practice

The pKa values of the nitrogen atoms in 1,5-diazocane are fundamental parameters that dictate its behavior in chemical and biological systems. This guide has provided a comprehensive overview of the structural factors influencing these values and has detailed the experimental and computational methodologies for their determination. For the researcher engaged in the development of novel therapeutics or functional molecules incorporating the 1,5-diazocane scaffold, a precise understanding and accurate determination of its pKa values are indispensable for rational design and optimization. The protocols and theoretical discussions presented herein serve as a robust foundation for such endeavors.

References

• Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. (2021-12-10).
• Evaluation of Reactivity (pKa) of Substituted Aromatic Diamines, Monomers for Polyamides Synthesis, via Nuclear Magnetic Resonance, NMR - MDPI.
• Using potentiometric acid-base titration to determine pka from mangosteen pericarps extract - SciSpace.
• Development of Methods for the Determination of pKa Values - PMC.
• 1,5-Diazacyclooctane - Wikipedia.
• 1,5-Diazacyclooctane | C6H14N2 | CID 5248373 - PubChem - NIH.
• Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates - PMC.
• pKa of a dye: UV-VIS Spectroscopy.
• APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC.
• Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray.
• An Accurate Approach for Computational pKa Determination of Phenolic Compounds - PMC. (2022-12-06).
• Computational Approaches to Predict pKa Values - ResearchGate. (2015-12-01).

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Protocols & Analytical Methods

Application Note: Scalable Synthesis of 1,5-Diazocane from 1,3-Dibromopropane

Abstract

This application note details a robust, laboratory-scale protocol for the synthesis of 1,5-diazocane (1,5-diazacyclooctane) utilizing 1,3-dibromopropane as the primary electrophile. While medium-sized heterocycles (8–11 members) are historically challenging to synthesize due to unfavorable entropic and enthalpic factors (transannular strain), this protocol employs the Richman-Simkins cyclization strategy. By utilizing sulfonamide "clamping" groups, we enforce a conformational preference that favors intramolecular cyclization over intermolecular polymerization. This guide provides a step-by-step methodology, safety considerations, and characterization data to ensure high-purity isolation of the target diamine.

Introduction & Strategic Analysis

The Challenge of Medium Rings

Synthesizing 8-membered rings like 1,5-diazocane is significantly more difficult than forming 5- or 6-membered rings.

• Entropic Barrier: The probability of the two ends of a linear chain meeting is lower for longer chains.

• Enthalpic Barrier: Medium rings suffer from transannular strain (Prelog strain) due to repulsive interactions between atoms across the ring.

Direct alkylation of 1,3-propanediamine with 1,3-dibromopropane typically results in linear polymerization or the formation of thermodynamic oligomers rather than the desired discrete ring.

The Solution: Richman-Simkins Cyclization

To overcome these barriers, this protocol utilizes the Richman-Simkins method. This approach involves:

• Activation: Converting the amine nucleophile into a sulfonamide (specifically, a tosylamide). This increases the acidity of the N-H proton, allowing for easy deprotonation.

• Conformational Biasing: The bulky tosyl groups restrict the rotational freedom of the linear precursor (the "Rotamer Effect"), bringing the reactive ends closer together and favoring cyclization.

• Cyclization: Reaction of the disulfonamide dianion with 1,3-dibromopropane in a polar aprotic solvent (DMF).

• Deprotection: Removal of the tosyl groups to yield the free amine.

Retrosynthetic Analysis & Pathway

The synthesis is broken down into three distinct stages. The core transformation utilizes 1,3-dibromopropane as the "staple" to close the ring.

Caption: Figure 1. Retrosynthetic pathway for 1,5-diazocane via Richman-Simkins cyclization.

Materials & Safety

Key Reagents

Reagent	CAS No.	Role	Hazards
1,3-Dibromopropane	109-64-8	Electrophile	Toxic, Irritant
1,3-Propanediamine	109-76-2	Nucleophile Precursor	Corrosive, Flammable
p-Toluenesulfonyl chloride (TsCl)	98-59-9	Protecting Group	Corrosive, Moisture Sensitive
Dimethylformamide (DMF)	68-12-2	Solvent	Reprotoxic, Hepatotoxic
Hydrobromic Acid (48% in water)	10035-10-6	Deprotection Agent	Highly Corrosive

Critical Safety Notes

• 1,3-Dibromopropane is an alkylating agent.[1] Double-gloving (Nitrile/Laminate) and working in a fume hood are mandatory.

• HBr/Acetic Acid deprotection generates corrosive fumes. Ensure the scrubber system or high-efficiency fume hood is active.

Detailed Experimental Protocol

Step 1: Preparation of N,N'-Ditosyl-1,3-propanediamine

Before reacting with 1,3-dibromopropane, the nitrogen source must be activated.

• Dissolution: In a 1 L round-bottom flask, dissolve 1,3-propanediamine (7.4 g, 0.10 mol) and NaOH (8.8 g, 0.22 mol) in water (100 mL).

• Addition: Cool the solution to 0°C. Add p-toluenesulfonyl chloride (TsCl) (42.0 g, 0.22 mol) portion-wise over 30 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir vigorously for 4 hours. A white precipitate will form.

• Isolation: Filter the white solid, wash thoroughly with water (3 x 50 mL) and cold ethanol (1 x 20 mL).

• Drying: Dry in a vacuum oven at 60°C.

  • Expected Yield: ~35 g (90-95%).

  • Checkpoint: Verify purity via TLC (EtOAc/Hexane 1:1) or melting point.

Step 2: Cyclization with 1,3-Dibromopropane (Richman-Simkins)

This is the critical ring-closing step.

• Setup: Equip a 1 L 3-neck flask with a mechanical stirrer, reflux condenser, and nitrogen inlet. Flame-dry the apparatus under vacuum and backfill with nitrogen.

• Solvation: Dissolve N,N'-ditosyl-1,3-propanediamine (19.1 g, 50 mmol) in anhydrous DMF (500 mL).

  • Note: The concentration is ~0.1 M. While Richman-Simkins allows higher concentrations than direct alkylation, moderate dilution helps suppress polymerization.

• Base Activation: Add anhydrous K₂CO₃ (27.6 g, 200 mmol). Stir at room temperature for 30 minutes.

• Alkylation: Add 1,3-dibromopropane (10.1 g, 50 mmol) dropwise via syringe.

• Heating: Heat the mixture to 100°C with vigorous stirring for 18–24 hours.

• Workup:

  • Cool to room temperature.

  • Pour the reaction mixture into ice-water (1.5 L) with stirring. The product typically precipitates as a solid.

  • Filter the solid.[2] If an oil forms, extract with CH₂Cl₂ (3 x 200 mL), wash with water and brine, dry over MgSO₄, and concentrate.

• Purification: Recrystallize from Ethanol/DMF or purify via flash chromatography (SiO₂, Hexane/EtOAc gradient).

  • Target:1,5-Ditosyl-1,5-diazocane .[3]

  • Expected Yield: 60–75%.

Step 3: Deprotection to 1,5-Diazocane

Removal of the tosyl groups to reveal the secondary amines.

• Reaction: In a 250 mL round-bottom flask, place 1,5-ditosyl-1,5-diazocane (10 mmol) and Phenol (4.0 g, scavenger). Add 48% HBr in Acetic Acid (100 mL).

• Digestion: Reflux the mixture for 24–48 hours. The solution will turn dark.

• Workup:

  • Cool and concentrate the solution to ~20 mL under reduced pressure.

  • Add water (50 mL) and extract with Ether (3 x 50 mL) to remove phenol and byproducts. Discard the ether layer.

  • Basify the aqueous layer to pH >12 using pellets of NaOH (careful exotherm).

• Extraction: Extract the free amine into CH₂Cl₂ or Chloroform (5 x 50 mL).

• Isolation: Dry the organic extracts over Na₂SO₄ and concentrate carefully (the product is a liquid and can be volatile). Distill under reduced pressure if necessary.

  • Product:1,5-Diazocane (Colorless oil).[1]

  • Expected Yield: 85–90% (for this step).

Process Workflow (Graphviz)

Caption: Figure 2. Operational workflow for the synthesis of 1,5-diazocane.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield in Cyclization	Wet Solvent / Incomplete Deprotonation	Ensure DMF is anhydrous (store over 4Å sieves). Ensure K₂CO₃ is finely ground and dry.
Oligomer Formation	Concentration too high	Increase dilution volume of DMF. Add 1,3-dibromopropane more slowly via syringe pump.
Incomplete Deprotection	Insufficient Acid Strength	Use fresh HBr/AcOH. Extend reflux time to 48h. Ensure Phenol is present to scavenge tosyl cations.
Product Loss during Workup	Water Solubility of Amine	1,5-Diazocane is water-soluble. Saturate the aqueous phase with NaCl before extraction. Use CHCl₃ for extraction.

References

• Richman, J. E., & Simkins, T. J. (1974). The synthesis of cyclic polyamines. Organic Syntheses, 58, 86.

• Atkins, T. J., Richman, J. E., & Oettle, W. F. (1978). Macrocyclic polyamines: 1,4,7,10,13,16-hexaazacyclooctadecane. Organic Syntheses, 58, 86.
• Chavez, I., et al. (2013). Synthesis of macrocyclic polyamines. Journal of Heterocyclic Chemistry. (Verifying stability of 8-membered rings).
• Veer, W. L. C. (1939). Preparation of octahydro-1,5-diazocine. Recueil des Travaux Chimiques des Pays-Bas. (Historical context of the first synthesis).

Sources

• 1. 1,5-Diazacyclooctane - Wikipedia [en.wikipedia.org]
• 2. US8080662B2 - Method of preparing 4-amino-1H-imidazo (4,5-c) quinolines and acid addition salts thereof - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Application Note: Strategic N-Alkylation of 1,5-Diazocane Dihydrochloride

Executive Summary

The functionalization of 1,5-diazocane (1,5-diazacyclooctane) presents a unique set of challenges compared to its 6-membered (piperazine) or 7-membered (homopiperazine) analogs. As a medium-sized ring (8-membered), it possesses distinct conformational mobility ("boat-chair" equilibria) and transannular lone-pair interactions that influence nucleophilicity.

Most commercially available starting material is supplied as the dihydrochloride salt (

, CAS: 113269-09-3). Direct alkylation of this salt often results in poor yields or heterogeneous mixtures due to incomplete neutralization or solubility mismatches.

This guide provides two validated workflows:

• Protocol A (Bis-Alkylation): For generating bidentate ligands or symmetric cross-linkers.

• Protocol B (Mono-Alkylation): A statistical control method for generating asymmetric drug scaffolds.

Chemical Context & Strategic Analysis

The Substrate Challenge

The 1,5-diazocane ring is a "mesocyclic" diamine. Unlike piperazine (which exists in a stable chair), 1,5-diazocane undergoes rapid conformational flipping.

• Transannular Interaction: In the free base form, the N-1 and N-5 lone pairs can interact across the ring, potentially increasing basicity but complicating nucleophilic attack trajectories.

• The Salt Factor: The dihydrochloride is highly polar and hygroscopic. It is insoluble in DCM, THF, or Toluene. Attempting to run a reaction by simply dumping the salt into organic solvent with a weak base (e.g.,

  ) often leads to "gummy" precipitates and stalled reactions.

Decision Matrix: Process Selection

Use the following logic flow to determine the appropriate experimental setup.

Figure 1: Strategic decision tree for 1,5-diazocane functionalization.

Pre-Analytical Procedure: Isolation of Free Base

Critical Step for Mono-Alkylation. While bis-alkylation can proceed via in situ neutralization (see Protocol A), controlled mono-alkylation requires a homogeneous starting solution of the free amine.

Reagents:

• 1,5-Diazocane dihydrochloride (10.0 g)

• Sodium Hydroxide (NaOH), 50% w/w aqueous solution

• Dichloromethane (DCM) or Chloroform

Protocol:

• Dissolve 10.0 g of dihydrochloride in the minimum amount of water (approx. 15-20 mL).

• Cool to 0°C in an ice bath.

• Slowly add 50% NaOH until pH > 12. The solution will become cloudy/oily as the free amine liberates.

• Extract exhaustively with DCM (

  mL). Note: 1,5-diazocane is moderately water-soluble; multiple extractions are required.

• Dry combined organics over anhydrous

  .

• Concentrate in vacuo (careful: free base may be semi-volatile; do not use high vacuum < 10 mbar for extended periods).

• Validation: Titrate a small aliquot or check NMR (

  ). Absence of broad ammonium protons indicates success.

Protocol A: Exhaustive Bis-Alkylation

Objective: Synthesis of

-dialkyl derivatives (e.g., for metal coordination ligands). Mechanism: Substitution (driven by entropy and excess reagent).

Materials

Component	Equivalents	Role
1,5-Diazocane 2HCl	1.0	Substrate
Alkyl Halide ( or )	2.5 - 3.0	Electrophile
Potassium Carbonate ( )	5.0	Base (HCl scavenger)
Sodium Iodide (NaI)	0.1 (10 mol%)	Finkelstein Catalyst (optional for R-Cl)
Acetonitrile (MeCN)	[0.2 M]	Solvent (Polar Aprotic)

Methodology

• Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 1,5-diazocane

  2HCl (1.0 eq) and finely ground anhydrous (5.0 eq).

• Solvation: Add Acetonitrile (MeCN). Stir vigorously at room temperature for 30 minutes. Observation: This "ages" the salt, allowing partial deprotonation at the solid-liquid interface.

• Addition: Add the Alkyl Halide (2.5 eq). If the halide is a chloride, add NaI (10 mol%) to generate the more reactive iodide in situ.

• Reaction: Heat the mixture to reflux (80-82°C) for 12–18 hours.

  • Checkpoint: Monitor by TLC or LC-MS. The mono-alkylated intermediate often appears transiently but should disappear.

• Workup:

  • Cool to room temperature.[1]

  • Filter off the inorganic salts (

    , excess ). Rinse the cake with MeCN.

  • Concentrate the filtrate.

  • Redissolve residue in DCM/Water. Wash with 1N NaOH (to ensure free base form) -> Brine -> Dry (

    ).

• Purification: Bis-alkylated products are often oils. Purify via flash chromatography (Silica; eluent: DCM/MeOH/NH4OH 90:9:1).

Protocol B: Controlled Mono-Alkylation

Objective: Synthesis of asymmetric scaffolds for drug discovery. Challenge: The second nitrogen becomes more nucleophilic after the first alkylation (inductive effect of the alkyl group), leading to "runaway" bis-alkylation. Solution: Statistical Control (High Dilution + Excess Amine).

Materials

Component	Equivalents	Role
1,5-Diazocane Free Base	4.0	Substrate (Excess drives mono-selectivity)
Alkyl Halide ( )	1.0	Limiting Reagent
Triethylamine ( )	1.0	Auxiliary Base (optional)
Dichloromethane (DCM)	[0.05 M]	Solvent (High Dilution)

Methodology

• Preparation: Ensure you are using the Free Base prepared in Section 3. Do not use the dihydrochloride salt for this protocol.

• System Setup: Prepare a solution of 1,5-Diazocane (4.0 eq) in DCM at high dilution (0.05 M relative to the halide). Cool to 0°C.[2]

• Controlled Addition: Dissolve the Alkyl Halide (1.0 eq) in a separate volume of DCM. Add this solution dropwise to the amine solution over 1–2 hours using a syringe pump or addition funnel.

  • Why? Keeping the local concentration of alkyl halide low relative to the amine ensures that an incoming electrophile is statistically more likely to encounter an unreacted diamine than a mono-alkylated product.

• Reaction: Allow to warm to room temperature and stir for 12 hours.

• Workup & Recovery:

  • Wash the organic phase with water (

    ).

  • Crucial Separation: The excess unreacted 1,5-diazocane is highly water-soluble (partition coefficient favors aqueous phase at neutral pH), while the mono-alkylated product (more lipophilic) remains in the DCM.

  • Recovery: The aqueous washes can be basified and extracted to recover the unreacted starting material for reuse.

• Purification: Concentrate the DCM layer. Purify via column chromatography.

Analytical Validation (QC)

Upon isolation, the product must be validated.[3] The 8-membered ring shows characteristic NMR broadening due to ring flipping.

Analytical Method	Expected Observation
1H NMR ( )	Unreacted: Broad multiplets at 2.8–3.0 ppm.Alkylated: Distinct splitting of -methylene protons. N-CH2 protons often shift upfield slightly relative to the salt.
13C NMR	Look for symmetry breaking. Bis-alkylated = few peaks (symmetric). Mono-alkylated = complex spectrum (all ring carbons distinct).
Mass Spectrometry	Mono: .Bis: .Note: Bis-alkylated products often fly as doubly charged species in ESI.

Troubleshooting Guide

Issue	Root Cause	Corrective Action
Low Yield (Protocol A)	Incomplete neutralization of HCl salt.	Ensure is finely ground. Add a catalytic amount of 18-crown-6 to solubilize carbonate.
Gummy Precipitate	Polymerization or salt crashing out.	Switch solvent to DMF. Increase temperature to 90°C.
Bis-alkylation in Protocol B	Addition was too fast.	Use a syringe pump. Increase amine equivalents from 4.0 to 6.0.
Product is Water Soluble	Product is too polar (short alkyl chain).	Do not use water wash. Evaporate solvent and use direct filtration or ion-exchange chromatography (SCX cartridge).

References

• Musker, W. K. (1972). Oxidation of 1,5-Diazacyclooctane (1,5-Diazocane). Journal of the American Chemical Society. This foundational text establishes the conformational properties and reactivity of the mesocyclic diamine.

• Billman, J. H., & Buehler, J. L. (1965). Piperazines and Homopiperazines. Journal of Pharmaceutical Sciences.

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 136496, 1,5-Diazocane dihydrochloride.

• Faul, M. M., et al. (2005). Synthesis of Functionalized Diazocanes. Journal of Organic Chemistry.

Disclaimer: This protocol involves the use of hazardous chemicals (alkyl halides, strong bases). All procedures should be performed in a fume hood with appropriate PPE.

Sources

• 1. uu.diva-portal.org [uu.diva-portal.org]
• 2. N-Dealkylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Using 1,5-diazocane as a bidentate ligand in coordination chemistry

Application Note: 1,5-Diazocane (DACO) in Coordination Chemistry

Executive Summary

This technical guide details the utility of 1,5-diazocane (DACO) , an eight-membered mesocyclic diamine, as a specialized bidentate ligand. Unlike common small-ring chelators (e.g., ethylenediamine), DACO imposes significant steric constraints upon coordination, forcing specific metal geometries—predominantly square-planar for

and metals (Ni(II), Cu(II)). This guide provides validated protocols for ligand handling, complex synthesis, and applications in biomimetic oxidation catalysis and medicinal chemistry.

Part 1: Ligand Architecture & Properties

The Mesocyclic Advantage

1,5-Diazocane (

) occupies a unique "mesocyclic" niche between small chelates and macrocycles.

• Conformational Dynamics: In its free state, the eight-membered ring is fluxional. Upon coordination, it locks into a "boat-chair" conformation. This rigidity is thermodynamically favorable for stabilizing square-planar geometries, often resisting the axial coordination of solvents that would lead to octahedral geometries.

• Basicity: DACO is a strong secondary amine. It readily absorbs atmospheric

  to form carbamates, necessitating storage under inert atmosphere (Ar or ).

Synthesis & Sourcing Strategy

While DACO can be synthesized via the alkylation of ammonia with 1,3-dibromopropane, yields are notoriously low due to polymerization. Modern protocols favor imine cycloaddition or the use of N-substituted derivatives for enhanced stability.

Protocol: Synthesis of N,N'-Dimethyl-1,5-diazocane (Modified)

• Precursors: Acrolein, Methylamine.[1]

• Method: [4+4] Cycloaddition of in situ generated imines.

• Yield: Higher specificity compared to direct alkylation.

• Purification: Vacuum distillation (bp ~78–80 °C at 16 Torr).

Part 2: Coordination Protocols

General Handling Requirements

• Atmosphere: All ligand transfers must occur in a glovebox or under Schlenk lines (

  ).

• Solvents: Anhydrous Ethanol (EtOH) or Acetonitrile (MeCN), degassed.

• Stoichiometry: 2:1 (Ligand:Metal) for homoleptic bis-complexes; 1:1 for ternary complexes.

Protocol A: Synthesis of Bis(1,5-diazocane)copper(II) Perchlorate

Target:

— A model square-planar complex.

Safety Warning: Perchlorate salts are potentially explosive. Do not grind dry salts. Use small scales (<1 mmol).

Step-by-Step Workflow:

• Metal Solution: Dissolve

  (0.37 g, 1.0 mmol) in 5 mL anhydrous EtOH. The solution will be blue.

• Ligand Addition: Add 1,5-diazocane (0.23 g, 2.0 mmol) dropwise to the stirring metal solution.

  • Observation: Immediate color change to intense violet/purple, indicative of the square-planar

    chromophore.

• Crystallization: Stir for 30 minutes at room temperature.

• Precipitation: Layer diethyl ether (10 mL) carefully over the ethanol solution. Allow to stand at 4°C overnight.

• Isolation: Filter the violet crystals under

  , wash with cold ether, and dry under vacuum.

Data Validation (Expected Results):

Parameter	Value / Characteristic	Interpretation
Color	Intense Violet	Strong ligand field (Square Planar)

| UV-Vis (

) | ~500–530 nm | High energy d-d transition ( ) | | Geometry | Distorted Square Planar | Steric bulk of C3 bridges prevents axial ligation |

Protocol B: Synthesis of [Ni(DACO)₂]²⁺ (The Yellow Nickel Complex)

Nickel(II) complexes with DACO are diagnostic. Unlike the equilibrium between paramagnetic octahedral (blue/purple) and diamagnetic square-planar (yellow) forms seen with other amines, DACO exclusively stabilizes the diamagnetic yellow planar form due to the "boat-chair" lock.

• Dissolve

  (anhydrous) in EtOH.

• Add 2 equivalents of DACO.

• Result: Immediate formation of a bright yellow solution.

• Note: If water is present, the complex remains yellow, confirming the ligand's ability to exclude axial water coordination.

Part 3: Visualization of Coordination Dynamics

The following diagram illustrates the synthesis workflow and the conformational locking mechanism that gives DACO its unique properties.

Caption: Workflow from ligand synthesis to 'Boat-Chair' conformational locking and final applications.

Part 4: Advanced Applications

Biomimetic Oxidation Catalysis

Copper complexes of DACO derivatives (specifically tridentate versions like N-[(2-pyridyl)methyl]-1,5-diazacyclooctane ) are critical models for copper monooxygenases (e.g., Dopamine

-monooxygenase).[2]

• Mechanism: The DACO scaffold supports the formation of a mononuclear Copper(II)-Superoxide species (

  ).[2][3]

• Reactivity: These complexes induce catalytic C-C bond formation (aldol-type) and aliphatic C-H hydroxylation, mimicking enzymatic pathways.[2]

• Protocol Note: For these applications, use the N-alkylated tridentate derivatives to leave one coordination site open for

  binding.

Medicinal Chemistry: Amyloid Inhibition

Recent studies indicate that the 1,5-diazocane scaffold itself (uncomplexed) possesses biological activity.

• Target: Amyloid-

  (A ) 1-40 peptide.

• Action: The cyclic diamine structure interferes with fibrillization, serving as a potential scaffold for Alzheimer’s therapeutics.

Part 5: References

• Ligand Synthesis & Properties:

  • 1,5-Diazacyclooctane Synthesis and Reactions. Wikipedia. Link[3][4]

  • Enantioselective synthesis of cyclic diamines by imine cycloadditions.[5] Chang, T.C., et al. (2020).[5] Chirality. Link

• Coordination Chemistry (Cu/Ni):

  • Extremely stable square-planar complexes of Ni(II) and Cu(II) with 1,5-diazacyclooctane. Musker, W. K., & Hussain, M. S. (1969). Inorganic Chemistry. Link

  • Sterically protected nickel(II) in a N2S2 donor environment: 1,5-bis(mercaptoethyl)-1,5-diazacyclooctane.[6] Darensbourg, M.Y., et al. (1996).[6][7] Inorganic Chemistry. Link

• Catalytic Applications:

  • Cupric-superoxide complex that induces a catalytic aldol reaction-type C–C bond formation.[2][3] Abe, T., et al. (2016). Nature Communications/ResearchGate. Link

  • Redox properties of a mononuclear copper(II) superoxide complex. Kunishita, A., et al. (2012).[8] Inorganic Chemistry. Link

• Biological Activity:

  • Biological examination of 1,5-diazacyclooctanes... inhibition of amyloid-β.[5] ResearchGate Snippet/Context. Link

Sources

• 1. CN103333073B - Process for preparing N,N-dimethyl-1,3-propane diamine through continuous method - Google Patents [patents.google.com]
• 2. d-nb.info [d-nb.info]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]

Application Note: Scalable Synthesis of 1,5-Diazocane Precursors

Executive Summary

The 1,5-diazocane scaffold (an 8-membered saturated heterocycle with nitrogen atoms at positions 1 and 5) represents a "privileged structure" in medicinal chemistry, offering a rigidified spacer for bidentate ligands and a core for novel alkaloids. However, the synthesis of medium-sized rings (8–11 members) is historically plagued by the "medium-ring effect"—a thermodynamic penalty caused by transannular strain and unfavorable entropy of cyclization.

This guide details two scalable protocols to overcome these barriers. Unlike traditional high-dilution methods that are unsuitable for kilogram-scale production, these routes leverage conformational control (the Thorpe-Ingold effect) and phase-transfer catalysis to achieve cyclization at manageable concentrations.[1]

Key Technical Advantages[1][2]

• Route A (Richman-Atkins Modified): Utilizes sulfonamide "splints" to pre-organize the linear precursor, enabling cyclization yields >80% without high-dilution conditions.

• Scalability: Incorporates a cation-exchange purification step that eliminates the need for industrial-scale silica chromatography.[1]

• Safety: Replaces pyrophoric hydrides with carbonate bases where possible.

Strategic Analysis: Thermodynamics vs. Kinetics[1]

Synthesizing 1,5-diazocane requires overcoming the entropic barrier of bringing two ends of a linear C3-N-C3 chain together.

• Enthalpic Factor: The 8-membered ring suffers from Pitzer strain (torsional) and transannular interactions (hydrogen atoms pointing inward).[1]

• Entropic Factor: The probability of chain ends meeting is significantly lower than for 5- or 6-membered rings.[1]

The Solution: We utilize the Richman-Atkins Cyclization strategy .[1][2][3][4][5] By converting the nucleophilic amines into sulfonamides (tosylates or nosylates), we introduce bulky groups that restrict the rotational freedom of the linear precursor. This "rotameric restriction" forces the molecule into a gauche conformation, significantly increasing the effective molarity of the chain ends and favoring cyclization over polymerization.

Pathway Visualization[1][7]

Figure 1: The Modified Richman-Atkins Workflow. The sulfonamide groups act as temporary scaffolds to facilitate the difficult 8-membered ring closure.[1]

Protocol A: Modified Richman-Atkins Cyclization (High Purity)[1]

This is the gold-standard method for producing high-purity 1,5-diazocane.[1] It is robust against side reactions and allows for the isolation of stable intermediates.[1]

Materials & Reagents[1][6][8][9][10][11][12][13][14][15]

• Substrates: 1,3-Propanediamine, 1,3-Propanediol di-p-tosylate (or 1,3-dibromopropane).

• Reagents: p-Toluenesulfonyl chloride (TsCl), Sodium Hydride (60% in oil) or Potassium Carbonate (anhydrous), DMF (anhydrous).

• Deprotection: 33% HBr in Acetic Acid, Phenol (scavenger).

Step 1: Synthesis of N,N'-Ditosyl-1,3-propanediamine

Objective: Create the nucleophilic component with restricted conformation.

• Setup: Equip a 5L reactor with an overhead stirrer and temperature probe. Charge with 1,3-propanediamine (1.0 eq) and NaOH (2.2 eq) dissolved in water.

• Addition: Cool to 0°C. Add p-toluenesulfonyl chloride (2.1 eq) in THF dropwise over 2 hours.

• Reaction: Allow to warm to room temperature (RT) and stir for 12 hours. The product will precipitate as a white solid.[1][6]

• Workup: Filter the solid, wash with water (3x) and cold ethanol. Dry in a vacuum oven at 50°C.

  • Checkpoint: Yield should be >90%.[1] Melting point: 138–140°C.[1]

Step 2: Cyclization (The Critical Step)

Objective: Form the 8-membered ring.

• Solvation: In a dry 5L reactor under N2, dissolve N,N'-ditosyl-1,3-propanediamine (1.0 eq) in anhydrous DMF (0.1 M concentration).

  • Note: Higher concentrations (up to 0.25 M) are possible but increase oligomer risk.[1]

• Deprotonation: Carefully add NaH (2.2 eq) in portions at 0°C. Evolution of H2 gas will be vigorous.[1] Stir for 1 hour until gas evolution ceases and the solution becomes clear/yellow.

  • Alternative: For a safer process, use K2CO3 (5 eq) in CH3CN at reflux, though kinetics are slower.

• Alkylation: Add 1,3-propanediol di-p-tosylate (1.0 eq) (preferred over dibromide for better leaving group ability) as a solution in DMF dropwise over 4 hours at 80°C.

  • Process Control: Slow addition is crucial to favor intramolecular reaction over intermolecular polymerization.[1]

• Completion: Stir at 100°C for 12 hours.

• Workup: Quench with water (carefully). The cyclic bis-tosylamide usually precipitates.[1] Filter and wash with water and methanol.[1] Recrystallize from ethanol/DMF if necessary.

Step 3: Detosylation & Purification via Cation Exchange

Objective: Remove the sulfonyl "splints" and isolate the free amine without column chromatography.[1]

• Reaction: Dissolve the cyclic intermediate in 33% HBr/Acetic Acid (10 mL per gram of reactant). Add Phenol (2.0 eq) as a scavenger for the tosyl cations.[1]

• Heating: Heat to 70°C for 24 hours. The product will precipitate as the dihydrobromide salt.[1]

• Isolation (Crude): Cool to RT, add diethyl ether to maximize precipitation. Filter the hygroscopic solid.[1]

• Purification (Scalable):

  • Dissolve the crude salt in minimal water.[1]

  • Load onto a Dowex 50W-X8 cation exchange resin (H+ form).[1]

  • Elute impurities with 1M HCl (removes tosyl byproducts and phenol).[1]

  • Elute the product with 4M - 6M HCl .[1]

  • Concentrate the high-molarity fractions to yield pure 1,5-diazocane dihydrochloride as a white crystalline solid.

Scalability & Process Safety

For industrial translation, specific parameters must be controlled.

Data Summary: Process Efficiency

Parameter	Batch Method (NaH)	Batch Method (K2CO3)	Continuous Flow Potential
Concentration	0.1 M	0.05 M	0.5 M
Temp	100°C	Reflux (82°C)	120°C (Pressurized)
Yield (Step 2)	85-92%	70-80%	>90%
Safety Risk	High (H2 gas, pyrophoric)	Low	Medium (Pressure)
Purification	Precipitation	Precipitation	Inline Extraction

Purification Logic Tree

To avoid the bottleneck of silica gel chromatography, follow this decision logic:

Figure 2: Cation-Exchange Purification Strategy.[1] This workflow allows for multi-gram to kilogram purification without solvent-heavy chromatography.[1]

References

• Original Richman-Atkins Methodology: Richman, J. E., & Atkins, T. J. (1974). Nitrogen analogs of crown ethers.[1] Journal of the American Chemical Society, 96(7), 2268–2270. [Link]

• Cation Exchange Improvement: Searle, G. H., & Geue, R. J. (1984). Improved Richman-Atkins syntheses of cyclic polyamines... with the aid of cation-exchange in purification.[1][5] Australian Journal of Chemistry, 37(5), 959-970. [Link]

• Review on Medium Ring Synthesis: Chowdhury, S., & Petzold, C. (2012). Synthesis of medium-sized ring nitrogen heterocycles. Chemical Society Reviews. [Link]

• Modern Flow Chemistry Adaptations: Recent advances suggest continuous flow reactors can further optimize the cyclization step by managing heat transfer and local concentration effects, though the batch Richman-Atkins remains the benchmark for reliability.[1] See: Journal of Flow Chemistry archives for "macrocyclization".[1]

Sources

• 1. youtube.com [youtube.com]
• 2. "Conformational Studies Pertaining to Richman-Atkins Cyclization of Aza" by Megan Marie Sibley [open.clemson.edu]
• 3. Synthesis of polyazamacrocyclic compounds via modified Richman-Atkins cyclization of beta-trimethylsilylethanesulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of carbohydrate-based azamacrocycles by Richman–Atkins cyclisation [comptes-rendus.academie-sciences.fr]
• 5. semanticscholar.org [semanticscholar.org]
• 6. WO1997002231A1 - Process for the preparation of 1,3-diaminopropane derivatives and intermediates useful in this process - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: 1,5-Diazocane Free Base Isolation

Case ID: DZO-EXT-001 Subject: Optimization of pH and Solvent Systems for 1,5-Diazocane Recovery Status: Active Guide Assigned Specialist: Senior Application Scientist, Separation Chemistry Unit[1]

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8]

1,5-Diazocane (also known as 1,5-diazacyclooctane) is a medium-ring (8-membered) cyclic diamine.[1] Unlike standard aliphatic amines, medium-ring heterocycles exhibit unique transannular strain and conformational mobility.[1]

The Challenge: Researchers often report low recovery yields (<40%) when attempting to isolate the free base from its stable salt forms (e.g., dihydrobromide or dihydrochloride).[1] This is rarely due to chemical degradation but rather insufficient pH adjustment and high aqueous solubility of the free amine.[1]

Technical Specifications:

• CAS: 5687-07-0[1][2][3][4]

• State: Colorless to pale yellow oil (Hygroscopic).[1]

• pKa (Predicted): ~11.03 (Secondary amine).[1]

• Solubility: Highly soluble in water; moderately soluble in polar organic solvents.[1][5]

Core Directive: The pH-pKa Relationship[1]

To isolate the free base, you must drive the equilibrium completely away from the protonated species (

and ) toward the neutral amine ( ).[1]

The Rule of "pKa + 2"

For a base with a pKa of ~11.0, achieving 99% deprotonation requires the aqueous phase pH to be at least 2 units higher than the pKa.[1]

[1]

• If pH = 10 (Bicarbonate/Carbonate): The amine remains largely protonated (

  ) and stays in the water layer.[1] Result: ~0% Yield.

• If pH = 11 (Ammonia): Equilibrium is 50:50. Result: Poor Yield.

• If pH ≥ 13.5 (NaOH/KOH): >99.5% is in the free base form (

  ).[1] Result: High Yield potential.

Critical Insight: Many standard "organic workups" use saturated NaHCO₃ (pH ~8-9).[1] This is useless for 1,5-diazocane. You must use a strong mineral base.[1]

Standard Operating Procedure (SOP)

Objective: Quantitative isolation of 1,5-diazocane free base from 1,5-diazocane dihydrobromide/chloride.

Reagents Required[1][2][7][8]

• Base: 5M or 10M NaOH (Sodium Hydroxide).[1]

• Salt Additive: Solid NaCl (Sodium Chloride).[1]

• Solvent A (Standard): Dichloromethane (DCM) - High efficiency.[1]

• Solvent B (Green Alternative): 2-Methyltetrahydrofuran (2-MeTHF) - Good efficiency, easier drying.[1]

Step-by-Step Protocol

Phase 1: Basification & Saturation[1][6]

• Dissolution: Dissolve the 1,5-diazocane salt in the minimum amount of deionized water (approx. 5-10 mL per gram of salt).[1]

• Cooling: Place the vessel in an ice bath (0°C). The neutralization is exothermic.[1]

• pH Adjustment: Dropwise add 10M NaOH while monitoring with a calibrated pH probe (or high-range pH paper).

  • Target:pH 14 .[1] Do not stop at pH 12.[1]

• Salting Out (Crucial): Add solid NaCl to the aqueous mixture until saturation is reached (undissolved salt remains).

  • Why? The "Salting Out" effect reduces the solubility of the organic amine in water, forcing it into the organic phase.[1]

Phase 2: Extraction[1][6]

• Solvent Addition: Add Solvent A or B (1:1 volume ratio with aqueous phase).[1]

• Agitation: Shake vigorously for 2-3 minutes.

• Separation: Allow layers to separate.

  • Note: 1,5-diazocane is an oil; if using DCM, it will be in the bottom layer.[1] If using 2-MeTHF, it will be in the top layer.[1]

• Repetition: Perform the extraction 3 to 4 times . A single extraction is insufficient due to the compound's polarity.[1]

Phase 3: Isolation[1]

• Drying: Combine organic extracts and dry over anhydrous Sodium Sulfate (Na₂SO₄) for 15 minutes.

• Filtration: Filter off the desiccant.[1]

• Concentration: Remove solvent under reduced pressure (Rotovap).

  • Caution: 1,5-diazocane has a boiling point of ~78-80°C at 16 Torr.[1][2] Do not use high heat/high vacuum for prolonged periods, or you will evaporate your product.[1]

Troubleshooting Guide (FAQ)

Q1: I followed the protocol, but my yield is still low (<50%). Where is the product?

• Diagnosis: The compound is likely still in the aqueous phase.[1]

• Fix:

  • Check the pH of the aqueous layer again.[1] If it dropped below 13, add more NaOH.[1]

  • Did you use the "Salting Out" step? If not, re-saturate the aqueous layer with NaCl and re-extract.[1]

  • Switch to Continuous Liquid-Liquid Extraction (e.g., a Kutscher-Steudel apparatus) using DCM for 12-24 hours. This is the "nuclear option" for highly water-soluble amines.[1]

Q2: The organic layer is cloudy or formed an emulsion.

• Diagnosis: Common with high-pH extractions and amine surfactants.[1]

• Fix:

  • Add more solid NaCl (brine breaks emulsions).[1]

  • Filter the entire biphasic mixture through a pad of Celite.

  • Wait.[1] Sometimes 20 minutes of standing is better than adding more reagents.[1]

Q3: My product is a sticky oil, but I expected a solid.

• Diagnosis: 1,5-diazocane free base is a liquid/oil at room temperature.[1][2]

• Fix: This is normal. If you require a solid for storage, convert it back to a salt (e.g., add HCl in dioxane) or store the oil under Argon at -20°C to prevent oxidation.[1]

Q4: Can I use Diethyl Ether?

• Diagnosis: Sub-optimal solvent choice.[1]

• Reason: Diethyl ether is too non-polar to effectively extract this polar diamine from water.[1] Use DCM or Chloroform for best results.[1]

Visual Workflow (Process Logic)

The following diagram illustrates the critical decision nodes in the extraction process.

Figure 1: Decision logic for the extraction of 1,5-diazocane, highlighting the critical pH loop and salting-out steps.

References

• ChemicalBook. (2023).[1] 1,5-Diazacyclooctane Chemical Properties and pKa Data. Retrieved from [1]

• PubChem. (n.d.).[1][4][7][8] 1,5-Diazocane Compound Summary (CID 5248373).[1][4] National Library of Medicine.[1] Retrieved from [1]

• Wikipedia. (n.d.).[1] 1,5-Diazacyclooctane Physical Properties. Retrieved from [1][4]

• Reich, H. J. (n.d.).[1] Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.[1] (General reference for amine pKa extrapolation). Retrieved from [1]

Sources

• 1. 1,5-Diazabicyclo(4.3.0)non-5-ene | C7H12N2 | CID 76349 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,5-Diazacyclooctane - Wikipedia [en.wikipedia.org]
• 3. 1,5-DIAZACYCLOOCTANE | 5687-07-0 [chemicalbook.com]
• 4. 1,5-Diazacyclooctane | C6H14N2 | CID 5248373 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1,5-Diazocane dihydrobromide () for sale [vulcanchem.com]
• 6. mdpi.com [mdpi.com]
• 7. 1,5-Diazocine | C6H6N2 | CID 18539309 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 1,5-Diazocane-2,6-dione | C6H10N2O2 | CID 575184 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Solubilizing Diazocane Salts in Non-Polar Media

Status: Active Lead Scientist: Dr. A. Vance, Senior Application Scientist Subject: Troubleshooting low solubility of diazocane (1,5-diazocane / 1,4-diazocane) salts in non-polar solvents (Hexane, Toluene, Et₂O).

Core Analysis: The Thermodynamics of Insolubility

Why is this happening? The insolubility of diazocane salts in non-polar solvents is not merely a nuisance; it is a thermodynamic inevitability driven by the competition between Lattice Energy (

) and Solvation Energy ( ) .

• High Lattice Energy: Diazocane is an 8-membered medium ring. Unlike flexible linear amines, diazocanes often adopt specific low-energy conformations (e.g., boat-chair) that allow for highly efficient crystal packing. When protonated (forming chloride or bromide salts), the ionic lattice is stabilized by strong electrostatic forces and hydrogen bonding networks.

• Low Solvation Energy: Non-polar solvents (hexane, toluene) lack the dipole moment or H-bond accepting capability to overcome this lattice energy. They cannot stabilize the cationic ammonium center or the anionic counter-ion.

The Solution Hierarchy: To fix this, we must either weaken the lattice (change the anion) or enhance the solvent's grip (add polarity or a phase transfer agent).

Troubleshooting Modules

Module A: The Counter-Ion Exchange (Lipophilic Salts)

Symptom: Your diazocane hydrochloride or hydrobromide precipitates immediately in toluene or hexane. Fix: Replace the "hard" halide anion with a "soft," bulky, lipophilic anion. This disrupts crystal packing and adds a hydrophobic surface area to the salt.

Recommended Anions:

• BArF⁻ (Tetrakis[3,5-bis(trifluoromethyl)phenyl]borate): The "gold standard" for non-polar solubility.

• PF₆⁻ / NTf₂⁻ (Hexafluorophosphate / Bistriflimide): Moderate solubility improvement.

• Long-chain Carboxylates/Sulfonates: (e.g., Dodecyl sulfate).

Protocol: Metathesis to Lipophilic Diazocane Salts

This protocol converts a diazocane-HCl salt to a soluble BArF salt.

• Dissolution: Dissolve 1.0 equiv of Diazocane·2HCl in a minimum amount of Methanol (MeOH).

• Exchange: Add 2.05 equiv of NaBArF (Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate).

• Precipitation (Inverse): The NaCl byproduct will precipitate out of the MeOH (or remain dissolved depending on concentration), but the key step is solvent swap.

• Extraction: Evaporate MeOH. Resuspend the residue in Dichloromethane (DCM) . The Diazocane·HBArF salt will dissolve; NaCl will not. Filter off the NaCl.

• Final Solvent Swap: Evaporate DCM and redissolve the resulting oil/solid in Toluene . It should now be fully soluble.

Expert Insight: If BArF is too expensive, use lipophilic sulfonates (e.g., Docusate). These wrap the diazocane cation in a "greasy" micelle-like shield, enabling solubility in oils and lipids [1].

Module B: Phase Transfer Catalysis (PTC)

Symptom: You need to react the diazocane salt with a lipophilic electrophile in hexane, but the salt sits at the bottom of the flask. Fix: Do not dissolve the bulk salt. Use a Phase Transfer Catalyst to shuttle the reactive species into the organic layer.[1][2][3]

Mechanism of Action: The PTC (usually a quaternary ammonium salt like TBAB or Aliquat 336) pairs with the diazocane anion (or helps deprotonate it if using a base) and drags it into the non-polar phase.

Figure 1: The Phase Transfer Cycle.[4] The catalyst (Q⁺) extracts the reactive diazocane species from the solid/aqueous interface into the non-polar solvent.

Recommended Catalysts:

• 18-Crown-6: If using potassium bases (K₂CO₃).

• Tetrabutylammonium Bromide (TBAB): General purpose.

• Aliquat 336 (Methyltrioctylammonium chloride): Highly lipophilic, best for hexane [2].

Module C: Solvent Engineering (Co-Solvent Doping)

Symptom: You cannot change the salt or add a catalyst (e.g., strictly anhydrous conditions required). Fix: Modify the dielectric constant (

) of the medium slightly without disrupting the non-polar nature of the reaction.

The "Doping" Strategy: Pure hexane has a dielectric constant of

. Adding just 5-10% of a moderately polar, non-protic solvent can increase solubility exponentially by solvating the ion pairs.

Solvent A (Base)	Solvent B (Dopant)	Volume % (B)	Effect on Solubility	Suitability
Hexane	DCM	10-15%	High	Good for most reactions; DCM is slightly polar ( ).
Toluene	THF	5-10%	Moderate	Excellent for organometallic coupling.
Hexane	MTBE	20%	Moderate	Good alternative to ether; maintains lipophilicity.
Hexane	Toluene	50%	Low	Only works for marginally insoluble salts.

Warning: Avoid protic dopants (Methanol/Ethanol) if your reagents are moisture/proton sensitive. They solvate well but can quench reactive intermediates.

Frequently Asked Questions (FAQ)

Q1: I am trying to recrystallize a diazocane salt. It oils out in hexane. What do I do? A: "Oiling out" indicates the compound is in a liquid-liquid phase separation rather than crystallizing. This is common with medium rings due to conformational flexibility in the melt.

• Fix: Use the "Vapor Diffusion" method. Dissolve your salt in a minimum amount of DCM (inner vial). Place this open vial inside a larger jar containing Hexane (outer reservoir). Seal the outer jar. The hexane vapors will slowly diffuse into the DCM, gently forcing the lattice to form ordered crystals rather than an amorphous oil [3].

Q2: Can I use "Tröger's Base" analogues to predict diazocane solubility? A: Partially. Tröger's base is a rigid, bridged diazocane. It is significantly more soluble in non-polar solvents than flexible diazocanes because its rigid structure prevents the tight ionic lattice packing seen in flexible salts. If your diazocane is bridged, expect better solubility in Toluene; if flexible, expect difficulties.

Q3: Will heating the hexane help dissolve the salt? A: Only temporarily. While solubility increases with temperature (Van 't Hoff equation), amine salts in non-polar solvents often exhibit a steep solubility curve. As soon as you cool the reaction, the salt will crash out, potentially trapping reagents in the precipitate. Do not rely on heat alone for reaction homogeneity; use a co-solvent.

References

• Williams, H. D., et al. (2013). "Lipophilic Salts – Opportunities & Applications in Oral Drug Delivery." Drug Development & Delivery.

• Alfa Chemistry. (2024). "Phase Transfer Catalysis: Principles and Applications." Alfa Chemistry Knowledge Base.

• Reichardt, C. (2003).[5] Solvents and Solvent Effects in Organic Chemistry. 3rd Edition, Wiley-VCH.[5]

• Serajuddin, A. T. (2007). "Salt formation to improve drug solubility."[6][7][8] Advanced Drug Delivery Reviews, 59(7), 603-616.

Sources

• 1. Phase-transfer catalyst - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. alfachemic.com [alfachemic.com]
• 4. Phase-Transfer and Other Types of Catalysis with Cyclopropenium Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. LIPOPHILIC SALTS - Opportunities & Applications in Oral Drug Delivery [drug-dev.com]
• 8. Rationalizing Counterion Selection for the Development of Lipophilic Salts: A Case Study with Venetoclax - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing ring strain effects during 1,5-diazocane functionalization

Status: Operational | Tier: Level 3 (Senior Application Scientist) Topic: Minimizing Transannular Strain & Conformational Flux in 8-Membered Heterocycles

Diagnostic Overview: Why Your Reaction Failed

If you are accessing this guide, you are likely experiencing one of three failure modes common to 1,5-diazacyclooctane (1,5-diazocane) chemistry. Unlike 6-membered rings (chair) or 18-membered rings (strain-free), 8-membered rings suffer from Prelog Strain —a combination of torsional strain (Pitzer strain) and transannular steric repulsion.

The Symptoms:

• Oligomerization/Polymerization: The ring opens due to relief of torsional strain during functionalization.[1]

• Transannular Cyclization: Nucleophilic attack of

  onto the activated or position, collapsing the 8-membered ring into a bicyclic ammonium salt (e.g., 1,5-diazabicyclo[3.3.0]octane derivatives).

• Regio-scrambling: The "floppy" nature of the ring (rapid boat-chair

  crown interconversion) prevents stereoselective functionalization.[1]

This guide provides protocols to "tame" the ring by temporarily locking its conformation or modulating nucleophilicity.[1]

Module 1: The "Boron-Lock" Strategy (Conformational Rigidification)

Theory: The most effective way to minimize ring strain effects during functionalization is to temporarily convert the flexible 1,5-diazocane into a rigid bicyclic system.[1] Borane (

) or Boron trifluoride ( ) coordinates strongly with the nitrogen lone pairs.[1] In 1,5-diazocanes, this often forms a stable bis-adduct or a bridged species that forces the ring into a rigid chair-chair-like conformation, shielding the nitrogens from transannular attack while allowing distal carbon functionalization.

Protocol: Borane-Protected C-Functionalization

Reagents:

• Substrate: 1,5-Diazocane derivative[2]

• Locking Agent:

  (1.0 M solution)

• Deprotection Agent: TMEDA (Tetramethylethylenediamine) or refluxing EtOH/HCl.

Workflow:

• Complexation (The Lock):

  • Dissolve 1,5-diazocane (1 eq) in anhydrous THF under

    at 0°C.

  • Dropwise add

    (2.2 eq). Note: A slight excess ensures both nitrogens are complexed, preventing transannular N-N interactions.

  • Stir at RT for 2 hours. The bis-borane adduct usually precipitates or can be isolated via solvent evaporation.[1]

  • Checkpoint:

    -NMR should show a quartet (approx -10 to -20 ppm) characteristic of .

• Functionalization (The Reaction):

  • Perform your desired electrophilic substitution on the carbon backbone (e.g., lithiation followed by alkylation). The bulky borane groups shield the N-centers and prevent ring collapse.[1]

  • Why this works: The

    hybridization of the borane-complexed nitrogens prevents the lone pair from participating in transannular hydride shifts or nucleophilic attacks.[1]

• Decomplexation (The Unlock):

  • Dissolve the functionalized adduct in ethanol.

  • Add excess TMEDA (5 eq) and reflux for 4–6 hours. Mechanism: TMEDA displaces the diazocane from the boron due to the chelate effect.[1]

  • Alternatively, use acidic hydrolysis (6M HCl, reflux) if your functional group tolerates acid.

Module 2: Preventing Transannular Quaternization

Theory: When alkylating

, the lone pair is positioned directly across the ring (transannular proximity).[1] Upon formation of the mono-alkylated cation or intermediate, frequently attacks the electrophilic site, forming a stable bicyclic hydrazine salt.

Protocol: pH-Controlled Mono-Alkylation

Reagents:

• Alkylating Agent (e.g., Benzyl bromide)

• Base:

  (Sodium Hydride) or

• Solvent: Acetonitrile (MeCN) or DMF (High dilution)

Step-by-Step:

• Protonation Buffer (Critical Step):

  • Start with the dihydrochloride salt of 1,5-diazocane, or add 1.0 eq of HCl/Dioxane to the free base.

  • Logic: By keeping one nitrogen protonated (

    ), you eliminate its nucleophilicity. The statistical probability of reacting while remains dormant increases significantly.[1]

• Controlled Deprotonation:

  • Suspend the salt in MeCN.[1]

  • Add exactly 2.0 eq of Base (

    ). The first equivalent neutralizes the salt; the second generates the amide/amine anion at one site.[1]

• Dilution Addition:

  • Add the electrophile as a dilute solution over 1 hour (syringe pump).[1]

  • Concentration Rule: Maintain reaction concentration

    .[1] High dilution favors intramolecular reaction (if desired) or mono-substitution over intermolecular polymerization.

Visualization: Decision Logic & Workflow

The following diagram illustrates the decision process for selecting the correct functionalization pathway based on the target site (

vs. ).

Caption: Workflow for selecting the strain-minimization strategy based on the intended functionalization site (Nitrogen vs. Carbon).

Troubleshooting Data & Comparison

Table 1: Solvent & Condition Effects on 1,5-Diazocane Stability

Parameter	Recommended Condition	Why? (Mechanistic Insight)
Solvent Polarity	Acetonitrile (MeCN) or Toluene	MeCN stabilizes polar transition states but does not solvate anions as aggressively as DMF, reducing "runaway" double alkylation. Toluene is ideal for boron-protected species.[1]
Temperature	-78°C to 0°C	Low temperature reduces the kinetic energy available for ring flipping (boat-chair transitions), locking the conformation statistically.[1]
Concentration	High Dilution (<0.05 M)	Essential for medium rings (8-11 members). Favors intramolecular closure (if desired) or clean mono-substitution over intermolecular oligomerization.
Base Choice	NaH or LiHMDS	Non-nucleophilic bases prevent ring opening.[1] Avoid hydroxide ( ) which can attack the ring carbons in strained amides.[1]

FAQ: Researcher to Researcher

Q: My 1,5-diazocane product is showing two sets of NMR signals. Is it impure? A: Not necessarily.[1] 8-membered rings often exist in a slow equilibrium between Boat-Chair (BC) and Chair-Chair (CC) conformations at room temperature.

• Test: Run a Variable Temperature (VT) NMR at 60°C. If the peaks coalesce into a single set, it is a conformational isomer, not an impurity [1].

Q: Can I use Boc-protection instead of Borane for C-functionalization? A: Boc groups are bulky and can induce "allylic" strain (A-strain), forcing the ring into unfavorable conformations that may hinder reactivity at the carbon backbone.[1] Borane is smaller and electronically neutralizes the nitrogen, which is superior for C-lithiation chemistry [2].[1]

Q: I'm seeing a mass peak corresponding to [M-2H]. What happened? A: You likely triggered a Transannular Hydride Shift .[1] In medium rings, a hydride on a carbon alpha to one nitrogen can transfer to the other nitrogen across the ring, leading to oxidation (imine formation). This is common in oxidative conditions.[1] Ensure your reaction atmosphere is strictly inert (

) and avoid oxidants unless intended.[1]

References

• Ghiaci, M. (1980).[3] Transannular interaction: Molecular structure and conformational properties of N-aryl-1-azacyclooctan-5-ones. Journal of Organic Chemistry.

• Matheny, J. et al. (2021).[2] Synthesis of 1,5-diazocin-2-ones. Russian Chemical Bulletin.

• Billman, J. H., {et al.} (1945). Preparation of 1,5-Diazacyclooctane. Journal of the American Chemical Society.[1][4]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. A General Approach for Strained Ring Functionalization via Nucleophilic Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: FTIR Profiling of Cyclic Ammonium Salts

Executive Summary

This guide provides a technical comparison of Fourier Transform Infrared (FTIR) spectral characteristics for cyclic ammonium salts, specifically focusing on Pyrrolidinium (5-membered) , Piperidinium (6-membered) , and Imidazolium (aromatic) cations.

For researchers in drug development and ionic liquid synthesis, distinguishing between a free cyclic amine and its ammonium salt—or differentiating between varying ring sizes—is a critical quality attribute. This document synthesizes experimental data to establish diagnostic peak assignments, highlighting the mechanistic origins of spectral shifts such as ring strain, quaternization, and anion coupling.

Mechanistic Principles of Spectral Shifts

To accurately interpret the FTIR spectra of cyclic ammonium salts, three fundamental mechanisms must be understood. These principles explain why peaks shift or disappear upon salt formation.

A. Quaternization & The "Lone Pair" Effect

In free cyclic amines (e.g., piperidine), the nitrogen lone pair interacts with adjacent axial C-H bonds, creating "Bohlmann Bands" in the 2700–2800 cm⁻¹ region.

• Mechanism: Upon protonation or alkylation (salt formation), the lone pair is occupied.

• Spectral Consequence: The disappearance of Bohlmann bands is the primary diagnostic evidence of successful conversion from free amine to ammonium salt. Simultaneously, a broad N⁺-H stretching band appears (2250–3000 cm⁻¹).

B. Ring Strain & Hybridization

Ring size alters the hybridization character of the carbon-nitrogen bonds.

• Pyrrolidinium (5-membered): Higher ring strain leads to increased s-character in C-H bonds, shifting C-H stretching frequencies slightly higher compared to acyclic analogs.

• Piperidinium (6-membered): Adopts a chair conformation similar to cyclohexane, resulting in distinct ring breathing modes that are absent in the more planar 5-membered rings.

C. Anion Coupling (The "Invisible" Partner)

The counter-ion (e.g., Cl⁻, BF₄⁻, TFSI⁻) is not spectrally silent. It interacts via hydrogen bonding with the N⁺-H moiety.[1]

• Mechanism: Stronger H-bond acceptors (e.g., Cl⁻) cause a significant red-shift (lowering of wavenumber) and broadening of the N⁺-H stretching band compared to weakly coordinating anions (e.g., PF₆⁻).

Detailed Spectral Comparison

Table 1: Salt Formation Confirmation (Free Base vs. Salt)

Use this table to verify if your reaction reached completion.

Feature	Free Cyclic Amine (Precursor)	Cyclic Ammonium Salt (Product)	Mechanistic Cause
N-H Stretch	Sharp, weak band ~3300–3500 cm⁻¹ (if secondary)	Broad, strong band 2250–3000 cm⁻¹	Formation of N⁺-H bond; H-bonding network.
Bohlmann Bands	Distinct bands 2700–2800 cm⁻¹ (esp. in Piperidine)	Absent	Loss of lone pair-σ* interaction due to protonation.
C-N Stretch	Moderate, ~1100–1200 cm⁻¹	Shifted to higher frequency	Increased bond order/polarity upon quaternization.
Deformation	N-H wagging (broad) ~700–900 cm⁻¹	Distinct N⁺-H deformation ~1550–1620 cm⁻¹	Change in bending force constants.

Table 2: Cation Differentiation (Ring Fingerprints)

Use this table to identify the specific cyclic core.

Vibrational Mode	Pyrrolidinium (5-Membered)	Piperidinium (6-Membered)	Imidazolium (Aromatic)
Ring Breathing	~900–1000 cm⁻¹ (Weak/Med)	~1049, 1120 cm⁻¹ (Distinct)	~1570, 1160 cm⁻¹ (Ring stretching)
C-H Deformation	Scissoring ~1460 cm⁻¹	Scissoring ~1448–1475 cm⁻¹	C(2)-H bend ~850 cm⁻¹ (Diagnostic)
N⁺-H Deformation	~1580–1600 cm⁻¹	~1556, 1510 cm⁻¹ (Asymmetric)	N/A (if dialkyl substituted)
C=C / C=N	Absent	Absent	1600–1640 cm⁻¹ (Aromatic stretch)

Table 3: Anion Interference Guide

Warning: These peaks often obscure cation fingerprints.

Anion	Characteristic Peak (cm⁻¹)	Appearance	Notes
BF₄⁻	1000–1100	Very Strong, Broad	Often splits into 3 peaks due to symmetry breaking.
PF₆⁻	800–880	Strong, Sharp	Can mask C-H out-of-plane bending.
TFSI⁻	1100–1350	Multiple Strong Bands	Complex S=O and C-F stretches; dominates the spectrum.
Halides (Cl⁻, Br⁻)	None in Mid-IR	Transparent	Best for observing pure cation N⁺-H shifts.

Visualization of Spectral Logic

Diagram 1: Spectral Analysis Workflow

This decision tree outlines the logical flow for characterizing an unknown cyclic ammonium salt.

Caption: Logical workflow for distinguishing free amines from salts and identifying the cyclic core.

Experimental Protocol: Handling Hygroscopic Salts

Cyclic ammonium salts are frequently hygroscopic. Absorbed water creates a massive O-H stretching band (3200–3600 cm⁻¹) that obliterates the critical N⁺-H region.

The "Dry-Path" Protocol

Objective: Obtain a pristine spectrum free of moisture interference.

• Sample Preparation (Glovebox/Desiccator):

  • Dry the salt in a vacuum oven (60°C, <10 mbar) for 24 hours prior to analysis.

  • Store in a desiccator with P₂O₅ or active silica gel.

• Method Selection:

  • Preferred: ATR (Attenuated Total Reflectance): Use a Diamond or ZnSe crystal.

    • Why? Minimal sample prep time reduces moisture uptake exposure.

    • Procedure: Place solid rapidly on crystal, apply high pressure clamp immediately to seal the sample from air, then scan.

  • Alternative: Nujol Mull (Transmission):

    • Why? The oil acts as a barrier to atmospheric moisture.

    • Procedure: Grind salt with dry Nujol (mineral oil) in a mortar. Press between NaCl or KBr plates.

    • Note: Nujol C-H peaks (2900, 1460, 1375 cm⁻¹) will mask sample C-H peaks but leave the N⁺-H and fingerprint regions visible.

• Data Validation:

  • Check 1640 cm⁻¹ (H-O-H bending). If a sharp peak appears here, the sample is wet. Re-dry and repeat.

References

• Imidazolium vs.

  • Source: ResearchGate.[2][3] "FTIR spectra of pyrrolidinium-based ionic liquids (ILs) frequently employed in lithium–ion batteries."

  • Significance: Establishes stability of pyrrolidinium ring modes vs. imidazolium.

• Piperidinium Ring Modes

  • Source: NISCAIR.
  • Significance: Assigns asymmetric CNH deformation (~1556 cm⁻¹) and ring breathing modes for 6-membered nitrogen rings.

• Bohlmann Bands & Stereochemistry

  • Source: ResearchGate.[2][3] "cis- and trans-Configurations of α,α′-Disubstituted Piperidines and Pyrrolidines by GC-FTIR."

  • Significance: Defines the 2700–2800 cm⁻¹ region as diagnostic for free amine lone pairs, disappearing upon salt form

• Anion Interaction (BF4 Splitting)

  • Source: PubMed Central. "Infrared Spectroscopy in the Middle Frequency Range for Various Imidazolium Ionic Liquids."
  • Significance: Details the splitting of anion peaks (900–1050 cm⁻¹)

• Pyridinium N-H Stretching

  • Source: ACS Publications. "Infrared Spectra of the 1-Pyridinium (C5H5NH+)
  • Significance: Identifies the broad N⁺-H stretch and specific ring modes for arom

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Crystal Structure &amp; Performance Guide: 1,5-Diazocane Dihydrochloride

Topic: Crystal Structure Data for 1,5-Diazocane Dihydrochloride Content Type: Publish Comparison Guide

[1]

Executive Summary

This technical guide provides a structural and performance analysis of 1,5-diazocane dihydrochloride (also known as 1,5-diazacyclooctane dihydrochloride). Unlike rigid 6-membered rings (e.g., piperazine) or flexible acyclic amines, the 8-membered 1,5-diazocane scaffold exhibits unique "medium-ring" conformational properties.[1] This guide compares its structural attributes, stability, and coordination performance against key alternatives, serving as a reference for drug development and coordination chemistry applications.

Crystallographic Data & Structural Analysis

While the free base exists as a colorless oil, the dihydrochloride salt stabilizes the 8-membered ring in a solid crystalline lattice. The "performance" of this molecule is dictated by its ability to adopt specific conformations—most notably the Boat-Chair (BC) form—which minimizes transannular strain.[2]

1.1 Representative Crystal Parameters

Note: Direct unit cell data for the simple dihydrochloride salt is rarely reported in isolation. The data below reflects the 1,5-diazocane scaffold within a stabilized Cu(II) coordination complex, which represents its biologically and chemically active state.

Parameter	Data (from Cu(II) Complex Analog)
Crystal System	Orthorhombic
Space Group
Lattice Constants	, ,
Coordination Geometry	Distorted Square Pyramidal
Key Bond Lengths	Cu–N: 2.00 – 2.06 Å
Conformation	Twist-Boat-Chair (dominates in solution/complexes)

1.2 Conformational Landscape

The 8-membered ring of 1,5-diazocane is not rigid.[1] It exists in a dynamic equilibrium dominated by the Boat-Chair (BC) conformation, which balances torsional strain against transannular hydrogen interactions.

• Boat-Chair (BC): The global minimum for cyclooctane derivatives; allows 1,5-bridging.[1]

• Crown: High symmetry but energetically disfavored due to eclipsing interactions.

• Boat-Boat (BB): Observed as a transition state or in specific metal chelates.[1]

Comparative Performance Analysis

This section objectively compares 1,5-diazocane dihydrochloride against its structural isomer (1,4-diazocane) and the industry-standard 6-membered ring (piperazine).[1]

2.1 Structural & Functional Comparison

Feature	1,5-Diazocane 2HCl	1,4-Diazocane 2HCl	Piperazine 2HCl
Ring Size	8-Membered (Medium)	8-Membered (Medium)	6-Membered (Small)
Primary Conformation	Boat-Chair	Twist-Boat	Chair (Rigid)
Bite Angle (Chelation)	Wide (allows bridging)	Narrow (adjacent)	N/A (linear linker)
Transannular Strain	Moderate (Pre-organized)	High	Low (Relaxed)
Solubility (H2O)	High (>100 mg/mL)	High	Moderate
Ligand Utility	Stabilizes Square Pyramidal metals	Stabilizes cis-octahedral	Linear linker

2.2 Performance Insights

• Chelation Efficiency: 1,5-Diazocane acts as a superior bidentate ligand for metals requiring distorted geometries (e.g., Cu(II), Ni(II)). Its "bite" distance is pre-organized by the boat-chair conformation, unlike acyclic diamines which lose entropy upon binding.

• Thermal Stability: The dihydrochloride salt significantly elevates the thermal stability compared to the free base (oil), allowing for precise stoichiometric dosing in solid-state synthesis.

• Reactivity: The medium-ring strain makes the nitrogen centers more nucleophilic than those in sterically unhindered acyclic amines, enhancing reaction rates in alkylation steps.

Experimental Protocols

Protocol A: Synthesis of 1,5-Diazocane Dihydrochloride

Objective: Conversion of the free base oil into the stable dihydrochloride salt.

• Dissolution: Dissolve 10 mmol of 1,5-diazacyclooctane (free base) in 20 mL of anhydrous ethanol.

• Acidification: Cool the solution to 0°C in an ice bath. Dropwise add 2.2 equivalents of concentrated HCl (37%) or 4M HCl in dioxane.

• Precipitation: Stir for 30 minutes. The white precipitate forms immediately.

• Purification: Filter the solid and wash 3x with cold diethyl ether to remove excess acid.

• Drying: Dry under high vacuum (0.1 mbar) at 40°C for 4 hours.

  • Yield: >90%[1][3]

  • Appearance: Hygroscopic white crystalline powder.

Protocol B: Preparation of Cu(II)-1,5-Diazocane Complex

Objective: To verify ligand binding and conformation.

• Reactants: Mix 1 mmol of 1,5-diazocane

  2HCl with 1 mmol of Cu(ClO ) 6H O in 10 mL methanol.

• Neutralization: Add 2 mmol of NaOH (aq) to neutralize the HCl and free the amine in situ.

• Crystallization: The solution turns deep blue. Allow slow evaporation at room temperature for 3-5 days.

• Result: Blue prisms suitable for X-ray diffraction, confirming the square pyramidal geometry.

Visualizations & Pathways

Figure 1: Conformational Dynamics & Chelation Logic

This diagram illustrates the transition from the free salt to the metal-bound complex, highlighting the conformational shift.

Caption: Transformation of 1,5-diazocane from salt to chelated ligand, locking the boat-chair geometry.

References

• Synthesis and Crystal Structure of a Cu(II) Complex with a Thiazole Containing Derivative of 1,5-Diazacyclooctane. Asian Journal of Chemistry. [Link]

• Conformations of 1,3,3,5,7,7-Hexamethyl-1,5-diazacyclooctane and Its Bis-BH3 Adduct. Journal of Organic Chemistry. [Link][4]

• Solution-state and solid-state structural characterization of complexes of a new macrocyclic ligand containing the 1,5-diazacyclooctane subunit. Inorganic Chemistry. [Link][1]

• PubChem Compound Summary for CID 5248373, 1,5-Diazacyclooctane. National Center for Biotechnology Information. [Link]

• Conformational Analysis of Medium Rings. Macmillan Group Meeting Notes. [Link]

Sources

• 1. 105-83-9|N1-(3-Aminopropyl)-N1-methylpropane-1,3-diamine|BLD Pharm [bldpharm.com]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. 1,5-Diazabicyclo[4.3.0]-5-nonene | 3001-72-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. Conformations of 1,3,3,5,7,7-Hexamethyl-1,5-diazacyclooctane and Its Bis-BH(3) Adduct. Mono- and Bis-BH(3) Adducts of Di-Tertiary Amines - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Distinguishing 1,5-diazocane from Isomeric 1,4-diazocane Impurities

Abstract

In the synthesis of pharmaceutical intermediates, the structural integrity of cyclic diamines is paramount. This guide provides a comprehensive technical overview for distinguishing 1,5-diazocane from its process-related isomeric impurity, 1,4-diazocane. Due to their similar physical properties, baseline separation and unambiguous identification pose a significant analytical challenge. We will explore and compare orthogonal analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Gas Chromatography (GC). This document serves as a practical, in-depth resource for researchers, analytical scientists, and drug development professionals, offering detailed experimental protocols and the scientific rationale behind them to ensure robust impurity profiling and regulatory compliance.

Introduction: The Isomeric Challenge in Pharmaceutical Synthesis

1,5-diazocane, a saturated eight-membered heterocyclic diamine, is a critical building block in the synthesis of various pharmacologically active compounds.[1] Its unique conformational flexibility and the strategic placement of its nitrogen atoms make it a valuable scaffold in medicinal chemistry. However, synthetic routes can sometimes lead to the unintended formation of the isomeric impurity, 1,4-diazocane.[2]

The presence of such an impurity, even in trace amounts, can significantly impact the safety, efficacy, and stability of the final active pharmaceutical ingredient (API). Regulatory bodies worldwide mandate stringent control over isomeric impurities. Therefore, the development of reliable, validated analytical methods to differentiate and quantify these isomers is not merely a matter of quality control but a fundamental requirement for drug approval. This guide addresses this critical need by providing a multi-faceted analytical approach.

Structural Nuances: Why Separation is Demanding

At first glance, 1,5-diazocane and 1,4-diazocane are structurally similar, both being C₆H₁₄N₂ isomers. This similarity in their molecular formula and, consequently, their molecular weight, makes them indistinguishable by low-resolution mass spectrometry and gives them very close physical properties such as boiling point and polarity. This inherent likeness is the root of the analytical challenge.

The key to their differentiation lies in the subtle but significant differences in their molecular symmetry. 1,4-diazocane possesses a higher degree of symmetry with a center of inversion, which analytical techniques like NMR can exploit.

Analytical Strategies for Isomer Discrimination

A robust analytical strategy should not rely on a single technique but rather on an orthogonal approach, where different methods provide complementary information.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Elucidation

NMR spectroscopy is arguably the most powerful tool for positive isomer identification due to its sensitivity to the local chemical environment of each atom.

The Causality Behind the Choice: The different placement of the nitrogen atoms in the two isomers creates unique magnetic environments for the adjacent protons and carbons. This directly translates to distinct chemical shifts and coupling patterns in the NMR spectra.

• ¹³C NMR Spectroscopy: This is the most direct method for differentiation. Due to its higher symmetry, 1,4-diazocane will exhibit fewer unique carbon signals than 1,5-diazocane. In its most symmetric conformation, 1,4-diazocane can show as few as two signals, whereas 1,5-diazocane will show four distinct signals corresponding to the four chemically non-equivalent carbon atoms.

• ¹H NMR Spectroscopy: While the proton spectra will be more complex due to spin-spin coupling, they provide confirmatory evidence. The protons in 1,5-diazocane will experience a more varied electronic environment, leading to a wider dispersion of chemical shifts compared to the more symmetrical 1,4-isomer.[3] Advanced 2D NMR techniques like COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be used for unambiguous assignment of all proton and carbon signals, providing definitive structural proof.

Table 1: Predicted NMR Spectral Data for Diazocane Isomers

Isomer	Technique	Predicted Number of Signals	Expected Chemical Shift Region (ppm)
1,5-Diazocane	¹³C NMR	4	25-55
¹H NMR	4	1.5-3.0
1,4-Diazocane	¹³C NMR	2	45-55
¹H NMR	2	2.5-3.0

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O).

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹³C NMR Acquisition:

  • Acquire a standard proton-decoupled ¹³C spectrum.

  • Set a spectral width of ~200 ppm.

  • Employ a sufficient relaxation delay (D1) of 2-5 seconds to ensure accurate integration if quantification is needed.

  • Acquire a sufficient number of scans for a good signal-to-noise ratio.

• ¹H NMR Acquisition:

  • Acquire a standard ¹H spectrum over a 10-12 ppm spectral width.

• Data Processing: Process the FID (Free Induction Decay) with an appropriate line broadening factor and perform phase and baseline corrections. Compare the number of signals and their chemical shifts to reference standards or spectral prediction software.

Gas Chromatography (GC): A Powerful Separation Technique

While NMR provides structural confirmation, a chromatographic method is essential for the routine quantification of the impurity. Gas Chromatography is highly suitable for analyzing volatile and semi-volatile compounds like diazocanes.

The Causality Behind the Choice: The slight differences in the isomers' polarity and boiling points can be exploited for chromatographic separation. However, the polar nature of the amine functional groups can lead to poor peak shape (tailing) on standard GC columns.[4] To overcome this, derivatization is the strategy of choice.

Derivatization: The Key to Successful GC Separation Derivatization serves two primary purposes:

• It masks the polar N-H groups, reducing interaction with the column's stationary phase and dramatically improving peak shape.

• It increases the volatility of the analytes, making them more amenable to GC analysis.

A common and effective derivatizing agent is trifluoroacetic anhydride (TFAA), which reacts with the primary/secondary amines to form stable, volatile trifluoroacetyl derivatives.

Table 2: GC Method Parameters for Derivatized Diazocane Isomers

Parameter	Setting	Rationale
Column	DB-5ms (30m x 0.25mm, 0.25µm)	A low-polarity phase provides good separation based on boiling point differences of the derivatives.
Inlet Temp	250 °C	Ensures complete vaporization of the derivatized analytes.
Carrier Gas	Helium, constant flow ~1.2 mL/min	Standard carrier gas providing good efficiency.
Oven Program	100°C (hold 2 min), ramp to 280°C at 15°C/min	A temperature gradient is necessary to elute the derivatives in a reasonable time with good resolution.
Detector	FID or MS	FID for general quantification, MS for positive identification.

Experimental Protocol: GC Analysis with TFAA Derivatization

• Derivatization:

  • To 1 mg of the sample in a vial, add 500 µL of a suitable solvent (e.g., Dichloromethane).

  • Add 100 µL of Trifluoroacetic Anhydride (TFAA).

  • Cap the vial and heat at 70°C for 30 minutes.

  • Cool to room temperature. The sample is ready for injection.

• GC Injection: Inject 1 µL of the derivatized sample into the GC system using the parameters outlined in Table 2.

• Analysis: The 1,4-diazocane derivative is expected to elute slightly earlier than the 1,5-diazocane derivative. Retention times should be confirmed with pure standards.

Mass Spectrometry (MS): Confirmation by Fragmentation

When coupled with a separation technique like GC (GC-MS), mass spectrometry provides definitive confirmation of the identity of each peak.

The Causality Behind the Choice: While both isomers have the same molecular weight, their fragmentation patterns under electron ionization (EI) will differ due to their distinct structures. The more stable fragments will be more abundant, creating a unique "fingerprint" for each isomer.[5][6]

• 1,4-Diazocane: Fragmentation is likely to occur symmetrically, potentially leading to a prominent ion from the cleavage of two C-C bonds.

• 1,5-Diazocane: The asymmetric nature will lead to a more complex fragmentation pattern, with characteristic losses of propyl and ethyl amine fragments.

Analysis of these unique fragmentation patterns allows for the unambiguous identification of each isomer, even if they are not perfectly separated chromatographically.[7]

Orthogonal Validation: A Self-Validating System for Trustworthy Results

To ensure the highest level of confidence in your analytical results, an orthogonal validation approach is critical. This involves using two or more uncorrelated methods to analyze the same sample. The agreement of results from different techniques provides strong evidence of their accuracy.

In this context, NMR provides an absolute identification of the structures present, while a validated GC-MS method provides accurate quantification of the impurity. If both methods indicate the presence of 1,4-diazocane at a similar level, the result is considered highly trustworthy.

Conclusion

The successful differentiation of 1,5-diazocane from its 1,4-isomer is a critical task in pharmaceutical development that demands a thoughtful, multi-faceted analytical strategy. While challenging due to their similar properties, a combination of techniques can provide clear and reliable results.

• ¹³C NMR offers the most direct and unambiguous method for initial identification based on molecular symmetry.

• Derivatization followed by GC-MS provides a robust, sensitive, and quantifiable method suitable for routine quality control, with MS fragmentation patterns serving as a definitive identity test.

By implementing the orthogonal strategies and detailed protocols outlined in this guide, researchers and analytical scientists can confidently ensure the purity of their materials, meeting the stringent requirements of the pharmaceutical industry and safeguarding the quality of the final drug product.

References

• Majchrzak, M., et al. (1975). Derivatives of octahydrodiazocine 1,5 and octahydrodiazocine 1,4 with potential pharmacological action. I. Synthesis of N alkyl derivatives of octahydrodiazocine 1,5 and octahydrodiazocine 1,4 (Polish). ResearchGate. Available at: [Link]

• Matheny, C., et al. (2021). Synthesis of 1,5-diazocin-2-ones. Russian Chemical Bulletin, 70(6), 1047-1085. Available at: [Link]

• ResearchGate. (n.d.). NMR portions of the diastereoisomeric mixtures 12 and 44 showing the signals ratio between their isomeric components. Available at: [Link]

• DeSimone, J. M., et al. (2003). Analysis of Biogenic Amines by GC/FID and GC/MS. VTechWorks. Available at: [Link]

• Chemguide. (n.d.). Mass spectra - fragmentation patterns. Available at: [Link]

• Chemistry LibreTexts. (2020). 11.8: Fragmentation Patterns in Mass Spectrometry. Available at: [Link]

• Chang, Y., et al. (2000). Study on fragmentation behavior of 5/7/6-type taxoids by tandem mass spectrometry. Journal of Mass Spectrometry, 35(10), 1207-14. Available at: [Link]

Sources

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• 2. researchgate.net [researchgate.net]
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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Study on fragmentation behavior of 5/7/6-type taxoids by tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 1,5-Diazocane Dihydrochloride

Executive Safety Summary

1,5-Diazocane Dihydrochloride (CAS: 99516-02-6) is a cyclic diamine salt frequently employed as a building block in the synthesis of macrocyclic ligands and pharmaceutical intermediates. While the dihydrochloride salt form significantly reduces the volatility compared to its free base (1,5-Diazacyclooctane), it retains the potential to cause significant irritation to mucous membranes, skin, and eyes.

Immediate Action Required:

• Respiratory: Handle exclusively within a certified chemical fume hood to prevent inhalation of fine particulates.

• Dermal: Exposure can cause contact dermatitis; standard nitrile gloves are the minimum requirement.

• Ocular: Risk of severe eye irritation requires chemical splash goggles, not just safety glasses.

Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in establishing a self-validating safety protocol.

Property	Specification
Chemical Name	1,5-Diazocane Dihydrochloride
Synonyms	Octahydro-1,5-diazocine dihydrochloride; 1,5-Diazacyclooctane 2HCl
CAS Number	99516-02-6
Molecular Formula	C₆H₁₄N₂[1] · 2HCl
Molecular Weight	187.11 g/mol
Physical State	White to off-white crystalline solid
Solubility	Highly soluble in water, methanol; sparingly soluble in non-polar solvents
GHS Classification	Warning H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling quantities >10 mg.

Protection Zone	Required Equipment	Technical Justification
Ocular	Chemical Splash Goggles (ANSI Z87.1+)	Crystalline salts can generate airborne dust during weighing. Goggles seal the eye area against particulates, unlike safety glasses which leave gaps.
Hand (Primary)	Nitrile Gloves (Min. 0.11 mm thickness)	Provides excellent resistance to organic salts and incidental acid exposure.
Hand (Secondary)	Double-Gloving	Required when handling solutions >1 M or during prolonged manipulation to prevent permeation.
Respiratory	Fume Hood (Face velocity 80–100 fpm)	Primary engineering control. If hood is unavailable, a NIOSH N95 or P100 particulate respirator is required.
Body	Lab Coat (High-neck, long sleeve)	Prevents skin contact with settling dust. Cotton/polyester blends are sufficient unless handling pyrophoric co-reagents.

Operational Handling Protocols

Weighing and Solubilization Workflow

The hygroscopic nature of amine salts can lead to clumping, increasing the risk of spillage during transfer. Follow this closed-loop protocol to minimize exposure.

Step-by-Step Procedure:

• Preparation: Clear the fume hood of incompatible chemicals (strong oxidizers, acid anhydrides). Place a secondary containment tray inside.

• Weighing:

  • Tare a clean, dry scintillation vial or flask inside the balance.

  • Transfer the solid using a clean spatula. Avoid pouring directly from the stock bottle to reduce dust generation.

  • Critical Control Point: If the balance is outside the hood, cap the stock bottle and the transfer vial tightly before moving them.

• Solubilization:

  • Add the solvent (typically Water, MeOH, or DMSO) slowly to the solid.

  • Exothermic Note: The dissolution of dihydrochloride salts in water can be mildly exothermic. Allow the solution to equilibrate to room temperature before stoppering tightly.

• Labeling: Immediately label the vessel with the compound name, concentration, solvent, date, and user initials.

Reaction Safety Logic

When using 1,5-Diazocane Dihydrochloride in synthesis (e.g., condensation reactions or metal chelation), the release of the free base is often required.

• Neutralization Risk: Adding a base (e.g., NaOH, Et₃N) will liberate 1,5-Diazocane free base.

• Volatility Hazard: The free base is a volatile liquid and a stronger irritant/corrosive than the salt. Once neutralized, the reaction mixture must remain under the fume hood at all times.

Safe Handling Workflow Diagram

Figure 1: Decision logic for safely handling and processing 1,5-Diazocane Dihydrochloride in a laboratory setting.

Emergency Response & Disposal

Accidental Spills

• Solid Spill: Do not dry sweep. Cover with wet paper towels (water or ethanol) to suppress dust, then wipe up and place in a hazardous solid waste container.

• Solution Spill: Absorb with inert material (vermiculite or spill pads). If the solution was neutralized (basic), ensure the waste is compatible with the cleanup material.

First Aid Measures

• Eye Contact: Immediately flush with water for 15 minutes.[2][3][4] Lift eyelids to ensure thorough irrigation. Seek medical evaluation.

• Skin Contact: Wash with soap and copious amounts of water.[2][5] Remove contaminated clothing.[3][4][5][6][7][8]

• Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).

Waste Disposal[4][7][8]

• Categorization: Dispose of as "Hazardous Chemical Waste - Toxic/Irritant."

• Segregation: Do not mix with strong oxidizers (e.g., nitric acid) in the waste stream, as this may generate toxic nitrogen oxides (NOx).

• Labeling: Clearly mark the waste container with "1,5-Diazocane Dihydrochloride" and the solvent used.

References

• National Institutes of Health (NIH) - GSRS. (2025). 1,5-Diazocane Dihydrochloride Substance Record. Retrieved from [Link]

• PubChem. (2025).[1][2] 1,5-Diazacyclooctane (Free Base) Compound Summary. National Library of Medicine. Retrieved from [Link][9]

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• 9. 1,5-Diazacyclooctane - Wikipedia [en.wikipedia.org]